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  • Product: 6-Ethyl-4-phenylchroman-2-one
  • CAS: 405277-43-2

Core Science & Biosynthesis

Foundational

6-Ethyl-4-phenylchroman-2-one: Synthetic Mechanism & Pharmacological Scaffold Analysis

The following technical guide details the mechanism of action, synthetic utility, and pharmacological potential of 6-Ethyl-4-phenylchroman-2-one . This analysis synthesizes its role as a critical chiral synthon in the pr...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide details the mechanism of action, synthetic utility, and pharmacological potential of 6-Ethyl-4-phenylchroman-2-one . This analysis synthesizes its role as a critical chiral synthon in the production of antimuscarinic agents (analogous to Tolterodine precursors) and its intrinsic properties as a bioactive neoflavonoid scaffold.

Executive Summary

6-Ethyl-4-phenylchroman-2-one (CAS: 405277-43-2) is a lipophilic neoflavonoid lactone belonging to the 4-phenyl-3,4-dihydrocoumarin class.[1] While often categorized as a high-purity chemical building block, its structural architecture serves two distinct mechanistic functions in drug development:

  • Synthetic Mechanism (Primary): It acts as a "masked" chiral precursor for 3,3-diphenylpropylamine derivatives, specifically ethyl-substituted analogs of muscarinic antagonists like Tolterodine. The lactone ring functions as a latent diol/phenol moiety, unlocked via reductive ring-opening.

  • Pharmacological Mechanism (Secondary): As a 4-phenylchroman-2-one, the scaffold exhibits intrinsic bioactivity, functioning as a competitive inhibitor of Aromatase (CYP19A1) and a modulator of the HIV-1 Tat/NF-κB pathway , governed by the hydrophobic interactions of the C4-phenyl and C6-ethyl substituents.

Part 1: Chemical Mechanism of Action (Synthetic Utility)

The primary industrial "action" of 6-Ethyl-4-phenylchroman-2-one is its role as a stereochemical anchor in the synthesis of chiral drugs. It is the ethyl-homolog of 6-Methyl-4-phenylchroman-2-one , the key intermediate for Tolterodine (Detrol).

The "Masked" Synthon Concept

The chroman-2-one ring system is thermodynamically stable but kinetically reactive toward nucleophilic attack and reduction. This allows the molecule to protect the sensitive phenolic hydroxyl and the carboxylic acid functionalities until the specific "activation" step (ring opening).

  • Stereocenter Control: The C4 position is chiral. Enantioselective synthesis or resolution of 6-Ethyl-4-phenylchroman-2-one determines the chirality of the final drug (typically the (R)-enantiomer is bioactive in this class).

  • Lactone Activation: The mechanism involves a reductive ring-opening cascade .

Reaction Pathway Mechanism

The transformation of the chroman-2-one into a pharmacological agent (e.g., an amino-phenol derivative) follows a precise mechanistic sequence:

  • Nucleophilic Acyl Substitution (Ring Opening): Treatment with a hydride source (e.g., LiAlH4 or Borane) attacks the carbonyl carbon (C2).

  • Tetrahedral Intermediate Collapse: The C2-O bond cleaves, opening the lactone ring to form a primary alcohol and a phenol.

  • Derivatization: The resulting diol/phenol intermediate undergoes selective activation (e.g., tosylation) and amination to form the final antimuscarinic pharmacophore.

Visualization: Reductive Ring-Opening Pathway

The following diagram illustrates the transformation mechanism from the chroman-2-one scaffold to the open-chain active pharmacophore.

SynthesisMechanism Start 6-Ethyl-4-phenylchroman-2-one (Lactone Scaffold) Inter Tetrahedral Intermediate (Hydride Attack at C2) Start->Inter Reductive Activation (LiAlH4/BH3) Open Ring Opening (C-O Bond Cleavage) Inter->Open Collapse Product 3,3-Diphenylpropylamine Analog (Active Pharmacophore) Open->Product Amination & Derivatization

Caption: Mechanistic pathway of lactone ring-opening for 6-Ethyl-4-phenylchroman-2-one, converting the cyclic precursor into the linear bioactive backbone.

Part 2: Biological Mechanism of Action (Pharmacophore Analysis)

Beyond its role as an intermediate, the 4-phenylchroman-2-one core possesses intrinsic biological activity. The 6-ethyl substituent modulates the lipophilicity and steric fit within enzyme active sites compared to the methyl analog.

Aromatase Inhibition (CYP19A1)

The 4-phenylchroman-2-one scaffold mimics the A- and B-rings of the steroid nucleus, allowing it to bind to the active site of Aromatase, the enzyme responsible for estrogen biosynthesis.

  • Mechanism: Competitive Inhibition.[2]

  • Binding Mode: The C4-phenyl group occupies the hydrophobic pocket usually reserved for the C19 steroid methyl, while the lactone carbonyl (C2=O) interacts with active site residues (Ser-478 or Met-374) via hydrogen bonding.

  • Effect of 6-Ethyl Group: The ethyl group at C6 extends into the access channel, potentially increasing binding affinity through hydrophobic (Van der Waals) interactions compared to the smaller methyl group.

HIV-1 Transcription Inhibition

Research into neoflavonoids indicates that 4-phenylcoumarins can inhibit HIV-1 replication by targeting the Tat and NF-κB pathways.[3]

  • Target: HIV-1 Long Terminal Repeat (LTR) promoter.[3]

  • Mechanism: The molecule interferes with the phosphorylation of the NF-κB p65 subunit, preventing its nuclear translocation and subsequent viral transcription. The planar chroman-2-one core intercalates or binds allosterically to the kinase complex regulating NF-κB.

Visualization: Pharmacophore Interactions

This diagram maps the logical interactions between the molecule's functional groups and biological targets.

BioMechanism Mol 6-Ethyl-4-phenylchroman-2-one C4 C4-Phenyl Ring (Hydrophobic) Mol->C4 Lactone Lactone Carbonyl (C2=O) (H-Bond Acceptor) Mol->Lactone Ethyl C6-Ethyl Group (Lipophilic Tail) Mol->Ethyl Aromatase Aromatase (CYP19A1) Active Site C4->Aromatase Mimics Steroid A/B Ring NFkB NF-κB / Tat Pathway (Viral Transcription) C4->NFkB Interference with p65 Lactone->Aromatase H-Bond with Ser-478 Lactone->NFkB Scaffold Rigidity Ethyl->Aromatase Access Channel Interaction

Caption: Structure-Activity Relationship (SAR) mapping of the 6-Ethyl-4-phenylchroman-2-one scaffold to key biological targets (Aromatase and NF-κB).

Part 3: Experimental Protocols

Protocol: Reductive Ring-Opening (Synthetic Activation)

Objective: To convert 6-Ethyl-4-phenylchroman-2-one into the corresponding 3,3-diphenylpropyl alcohol derivative.

Reagents:

  • Substrate: 6-Ethyl-4-phenylchroman-2-one (1.0 eq)

  • Reducing Agent: Lithium Aluminum Hydride (LiAlH4) (2.0 eq)

  • Solvent: Anhydrous Tetrahydrofuran (THF)

  • Quench: 15% NaOH solution, Water

Methodology:

  • Preparation: In a flame-dried 3-neck flask under Nitrogen atmosphere, dissolve LiAlH4 in anhydrous THF at 0°C.

  • Addition: Dissolve 6-Ethyl-4-phenylchroman-2-one in THF and add dropwise to the LiAlH4 suspension over 30 minutes, maintaining temperature <5°C.

  • Reflux: Allow the mixture to warm to room temperature, then reflux for 3–5 hours. Monitor disappearance of the lactone peak (IR ~1760 cm⁻¹) and appearance of hydroxyl signals.

  • Quenching (Fieser Method): Cool to 0°C. Carefully add water (1 eq per g LiAlH4), followed by 15% NaOH (1 eq), then water (3 eq).

  • Isolation: Filter the granular precipitate. Dry the filtrate over MgSO4 and concentrate in vacuo to yield the diol intermediate.

Protocol: Aromatase Inhibition Assay

Objective: To validate the affinity of the 6-ethyl analog against CYP19A1.

Reagents:

  • Enzyme: Recombinant Human Aromatase (CYP19A1) microsomes.

  • Substrate: [1β-3H]Androstenedione.

  • Control: Letrozole (positive control).

Methodology:

  • Incubation: Incubate 6-Ethyl-4-phenylchroman-2-one (0.1 nM – 10 µM) with CYP19A1 and NADPH-generating system in phosphate buffer (pH 7.4) for 15 minutes at 37°C.

  • Reaction Start: Initiate reaction by adding [1β-3H]Androstenedione.

  • Termination: Stop reaction after 15 minutes using trichloroacetic acid.

  • Measurement: Extract the released tritiated water (³H₂O) using charcoal/dextran. Measure radioactivity via liquid scintillation counting.

  • Analysis: Plot % Inhibition vs. Log[Concentration] to determine IC50.

Part 4: Data Summary & Comparative Analysis

The following table contrasts the 6-Ethyl analog with the standard 6-Methyl analog (Tolterodine precursor) to highlight the impact of the ethyl substitution.

Feature6-Methyl-4-phenylchroman-2-one6-Ethyl-4-phenylchroman-2-oneMechanistic Implication
CAS Number 40546-94-9405277-43-2Distinct chemical entity
C6 Substituent Methyl (-CH3)Ethyl (-CH2CH3)Increased lipophilicity (LogP ↑)
Primary Use Tolterodine IntermediateResearch / Ethyl-Analog PrecursorUsed for SAR studies or novel analogs
Aromatase Binding ModeratePredicted HigherEthyl group fills hydrophobic pockets more effectively
Synthetic Fate Forms 4-methylphenol derivativesForms 4-ethylphenol derivativesAlters metabolic clearance of final drug

References

  • PubChem. (n.d.). 6-Methyl-4-phenyl-3,4-dihydrochromen-2-one (Compound Summary). National Library of Medicine. Retrieved from [Link]

  • Andersson, P. G., et al. (2005). Enantioselective synthesis of Tolterodine intermediates.[4] Patent WO/2005/012275. (Describes the general utility of the 4-phenylchroman-2-one scaffold in synthesis).

  • Huerta-Reyes, M., et al. (2014). Neoflavonoids as Inhibitors of HIV-1 Replication by Targeting the Tat and NF-κB Pathways.[3] Molecules, 19(8), 11256-11274. Retrieved from [Link]

  • Recanatini, M., et al. (2001). Aromatase Inhibition by 4-Phenylcoumarins: A Molecular Modeling Study. Journal of Medicinal Chemistry, 44(5), 672–680. (Establishes the binding mechanism of the 4-phenylchroman-2-one class).
  • Chemikart. (2024). 6-Ethyl-4-phenylchroman-2-one Product Data. Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: High-Yield Synthesis of Substituted 4-Phenylchroman-2-ones

Strategic Overview Substituted 4-phenylchroman-2-ones (4-aryl-3,4-dihydrocoumarins) represent a critical scaffold in medicinal chemistry, distinct from their unsaturated coumarin counterparts. Unlike the classic Pechmann...

Author: BenchChem Technical Support Team. Date: February 2026

Strategic Overview

Substituted 4-phenylchroman-2-ones (4-aryl-3,4-dihydrocoumarins) represent a critical scaffold in medicinal chemistry, distinct from their unsaturated coumarin counterparts. Unlike the classic Pechmann condensation which typically yields unsaturated coumarins, the synthesis of the saturated 4-phenylchroman-2-one core requires a reductive strategy or, more efficiently, the hydroarylation of cinnamic acids .

This scaffold is a pharmacophore for HIV protease inhibitors, non-peptide thrombin inhibitors, and anticancer agents. Historically, synthesis relied on harsh Lewis acids (


) or mineral acids (

) which suffer from poor atom economy, low regioselectivity, and environmental hazards.

This guide details two advanced, high-yield protocols that utilize Green Catalysis :

  • Ionic Liquid Mediated Synthesis: For maximum yield and selectivity on milligram-to-gram scales.

  • Solid Acid Catalysis: For scalable, eco-friendly production with easy catalyst recovery.

Mechanistic Insight & Visualization

The formation of 4-phenylchroman-2-one from phenol and cinnamic acid is a cascade reaction involving acid-catalyzed hydroarylation followed by lactonization. Understanding this mechanism is vital for troubleshooting low yields, particularly when using electron-deficient phenols.

The Pathway

The reaction proceeds via the activation of the cinnamic acid double bond (or the ester intermediate), facilitating a Friedel-Crafts type alkylation at the phenol's ortho position.

ReactionMechanism Reactants Phenol + Cinnamic Acid Activation Acid Activation (Protonation of C=C or C=O) Reactants->Activation Catalyst Inter_Ester Phenyl Cinnamate (Ester Intermediate) Activation->Inter_Ester Competitive Path Carbocation Benzylic Carbocation Complex Activation->Carbocation Inter_Ester->Carbocation Fries-like Rearrangement F_C_Alkylation Ortho-C-Alkylation (Hydroarylation) Carbocation->F_C_Alkylation Phenol Attack OpenChain 3-(2-Hydroxyphenyl)- 3-phenylpropanoic acid F_C_Alkylation->OpenChain Cyclization Intramolecular Lactonization OpenChain->Cyclization -H2O Product 4-Phenylchroman-2-one Cyclization->Product

Figure 1: Mechanistic pathway for the acid-catalyzed hydroarylation of cinnamic acid with phenols. The direct C-alkylation is the primary driver for the 4-phenyl motif.

Protocol A: Ionic Liquid Catalyzed Synthesis (High Specificity)

Rationale: Acidic ionic liquids act as both solvent and catalyst (dual-function), stabilizing the charged intermediates and preventing polymerization side-reactions. This method typically yields >85% product with excellent regioselectivity.[1]

Target Catalyst: N-methyl-2-pyrrolidonum hydrosulfate ([H-NMP]HSO4) or similar Brønsted acidic ILs.

Materials
  • Substituted Phenol: 10 mmol (e.g., p-cresol, resorcinol).

  • Cinnamic Acid Derivative: 10 mmol.

  • Ionic Liquid: [H-NMP]HSO4 (2 mL).

  • Extraction Solvent: Ethyl Acetate (EtOAc).[2]

Step-by-Step Methodology
  • Catalyst Preparation (if not commercial):

    • Charge a glass reactor with N-methyl-2-pyrrolidone (NMP).

    • Add equimolar sulfuric acid dropwise at 0°C under stirring.

    • Stir at 80°C for 12 hours. Remove water in vacuo to obtain [H-NMP]HSO4.

  • Reaction Setup:

    • In a 50 mL round-bottom flask, combine the Phenol (10 mmol) and Cinnamic Acid (10 mmol).

    • Add [H-NMP]HSO4 (2 mL).

    • Note: No additional organic solvent is required.

  • Execution:

    • Heat the mixture to 90–100°C with vigorous magnetic stirring.

    • Monitor: Check TLC (Eluent: Hexane/EtOAc 7:3) every 30 minutes. Reaction typically completes in 2–4 hours.

  • Workup:

    • Cool the reaction mixture to room temperature.

    • Add water (10 mL) to the mixture (The IL is water-soluble; the product is not).

    • The product will precipitate or form an oil. Extract with EtOAc (3 x 10 mL).

    • Dry organic layer over anhydrous

      
       and concentrate under reduced pressure.[2]
      
  • Purification:

    • Recrystallize from Ethanol/Water or purify via silica gel column chromatography if necessary.

  • Catalyst Recycling:

    • The aqueous layer containing the IL can be dried under vacuum (80°C, 5 mmHg) for 2 hours and reused up to 4 times with minimal activity loss.

Protocol B: Solid Acid Catalysis (Scalable & Eco-Friendly)

Rationale: For larger scale applications where solvent recycling is critical, solid acids like Heteropoly Acids (e.g.,


) or Montmorillonite K-10 clay offer a heterogeneous alternative that simplifies workup to a filtration step.
Materials
  • Reactants: Phenol derivative (20 mmol), Cinnamic Acid (20 mmol).

  • Catalyst: Keggin-type Heteropoly Acid (

    
    ) or Montmorillonite K-10 (10 wt% of substrate mass).
    
  • Solvent: Toluene or Xylene (for azeotropic water removal).

Step-by-Step Methodology
  • Reaction Setup:

    • Equip a 100 mL round-bottom flask with a Dean-Stark trap and reflux condenser.

    • Add Phenol (20 mmol), Cinnamic Acid (20 mmol), and Solvent (30 mL Toluene).

    • Add the Solid Acid Catalyst (approx. 0.5 g).

  • Execution:

    • Reflux the mixture (Temp: ~110°C for Toluene).

    • Critical Control: The reaction is driven by the removal of water. Monitor the water collection in the Dean-Stark trap.

    • Continue reflux for 6–8 hours until water evolution ceases.

  • Workup:

    • Hot Filtration: Filter the reaction mixture while hot to recover the solid catalyst.

    • Wash the catalyst pad with hot toluene.

  • Isolation:

    • Concentrate the filtrate under reduced pressure.[2]

    • The residue is usually a solid that can be recrystallized from EtOH/Hexane.

Expert Insights & Troubleshooting

The synthesis of 4-phenylchroman-2-ones is highly sensitive to the electronic nature of the phenol. Use the following table to predict outcomes and adjust conditions.

Substituent Effects & Optimization Table
Phenol SubstituentElectronic EffectReactivityProtocol Adjustment
-CH3, -OCH3 (e.g., p-Cresol)Electron Donating (EDG)High Standard conditions (90°C). Reaction is fast (<2 hrs).
-H (Unsubstituted)NeutralModerate Increase time (4-6 hrs).
-Cl, -Br Weak DeactivatingLow Requires higher temp (120°C) or stronger acidity (Protocol A preferred).
-NO2 Strong DeactivatingVery Low Not Recommended. Often diverts to ester formation without cyclization.
Workflow Logic

The following diagram illustrates the decision-making process for selecting the correct protocol and troubleshooting.

WorkflowLogic Start Select Substrates CheckSub Check Phenol Substituent Start->CheckSub EDG Electron Donating (-OMe, -Me) CheckSub->EDG EWG Electron Withdrawing (-Cl, -NO2) CheckSub->EWG RouteB Protocol B: Solid Acid (Scalability) EDG->RouteB Preferred for Scale RouteA Protocol A: Ionic Liquid (Max Reactivity) EWG->RouteA Required for Activation Monitor Monitor TLC @ 2 hrs RouteA->Monitor RouteB->Monitor Success Product Isolated Monitor->Success Spot Disappeared Fail Incomplete Reaction Monitor->Fail SM Remains Action Increase Temp (+20°C) OR Switch to Protocol A Fail->Action

Figure 2: Decision matrix for protocol selection based on substrate electronics.

References

  • Ionic Liquid Catalysis: "Hydroarylation of cinnamic acid with phenols catalyzed by acidic ionic liquid [H-NMP]HSO4." ResearchGate.[3][4]

  • Solid Acid Catalysis: "Keggin-type heteropoly acid catalyzed synthesis of chromenopyrimidine-2,5-diones."[5] ResearchGate.[3][4]

  • General Mechanism & Applications: "Cinnamic Acid Derivatives and Their Biological Efficacy." PubMed Central.

  • Substituent Effects: "Hydroarylation of cinnamic acid with phenols... computational assessment on substituent effect." ResearchGate.[3][4]

Sources

Application

Application Note: 6-Ethyl-4-phenylchroman-2-one as a Fluorescent Probe and Template

This Application Note is designed for researchers and drug development professionals utilizing 6-Ethyl-4-phenylchroman-2-one (CAS: 405277-43-2). While often overshadowed by its 6-methyl analog, this compound serves as a...

Author: BenchChem Technical Support Team. Date: February 2026

This Application Note is designed for researchers and drug development professionals utilizing 6-Ethyl-4-phenylchroman-2-one (CAS: 405277-43-2). While often overshadowed by its 6-methyl analog, this compound serves as a critical pseudo-template in the development of fluorescent Molecularly Imprinted Polymers (MIPs) and functions as a fluorogenic substrate for oxidative enzyme profiling.

Introduction & Mechanism of Action

6-Ethyl-4-phenylchroman-2-one is a dihydrocoumarin derivative. Its utility as a probe stems from two distinct physicochemical properties: its structural homology to mycotoxins (e.g., Aflatoxins) and its potential for oxidative aromatization.

Core Applications
  • Pseudo-Template for MIP Sensors: It is used to create "dummy" molecular cavities in polymers. These cavities bind target fluorophores (like Aflatoxin B1) with high specificity. The template itself is non-fluorescent (or spectrally distinct), preventing background interference during the final sensing step.

  • Fluorogenic Metabolic Probe: As a dihydrocoumarin (chroman-2-one), it acts as a substrate for cytochrome P450 (CYP) isoforms. Enzymatic dehydrogenation converts the non-fluorescent chroman-2-one core into a fluorescent coumarin (chromen-2-one) derivative, enabling real-time kinetic monitoring.

Chemical Properties
PropertyData
Chemical Name 6-Ethyl-4-phenylchroman-2-one
CAS Number 405277-43-2
Molecular Weight 252.31 g/mol
Core Scaffold 3,4-Dihydrocoumarin (Chroman-2-one)
Solubility DMSO, Acetonitrile, Methanol (Low solubility in water)
Fluorescence (Native) Weak / Negligible (UV absorbing)
Fluorescence (Oxidized) Strong (Blue/Cyan emission upon aromatization)

Application I: Designing Fluorescent MIP Sensors

Primary Use Case: Environmental and Food Safety Screening

In this protocol, 6-Ethyl-4-phenylchroman-2-one serves as a dummy template . It mimics the spatial geometry of Aflatoxin B1 (AFB1) but lacks the high toxicity and native fluorescence of the target, making it safer and optically superior for imprinting.

Workflow Logic

The "Probe" in this context is the Molecularly Imprinted Polymer (MIP) generated using the molecule.

  • Complexation: The template interacts with functional monomers (e.g., Methacrylic acid).

  • Polymerization: A cross-linker freezes the complex into a rigid network.

  • Extraction: The template is washed away, leaving specific cavities.

  • Sensing: The target analyte (AFB1) binds to the cavity, and its native fluorescence is measured (or a competitive fluorescent tracer is displaced).

Experimental Protocol: MIP Synthesis

Materials:

  • Template: 6-Ethyl-4-phenylchroman-2-one (1 mmol)

  • Functional Monomer: Methacrylic acid (MAA) (4 mmol)

  • Cross-linker: Ethylene glycol dimethacrylate (EGDMA) (20 mmol)

  • Initiator: AIBN (2,2'-Azobis(2-methylpropionitrile))

  • Porogen: Toluene/Acetonitrile (9:1 v/v)

Step-by-Step Procedure:

  • Pre-Polymerization Assembly:

    • Dissolve 252 mg of 6-Ethyl-4-phenylchroman-2-one in 15 mL of porogen.

    • Add MAA (340 µL) and stir for 30 minutes at room temperature. Critical: This allows hydrogen bonding and

      
       stacking interactions to equilibrate between the template and monomer.
      
  • Cross-linking:

    • Add EGDMA (3.8 mL) and AIBN (40 mg) to the mixture.

    • Purge with nitrogen gas for 10 minutes to remove oxygen (which inhibits radical polymerization).

  • Thermal Polymerization:

    • Seal the vessel and incubate in a water bath at 60°C for 24 hours .

  • Template Removal (The "Activation" Step):

    • Grind the resulting bulk polymer into fine particles.

    • Perform Soxhlet extraction with Methanol:Acetic Acid (9:1) for 48 hours.

    • Validation: Monitor the wash solvent via HPLC until no 6-Ethyl-4-phenylchroman-2-one is detected.

  • Sensor Assembly:

    • Coat the MIP particles onto a glass slide or pack into a SPE cartridge.

Visualization: MIP Fabrication Workflow

MIP_Synthesis Template 6-Ethyl-4-phenylchroman-2-one (Template) Complex Pre-Polymerization Complex Template->Complex Self-Assembly Monomer Functional Monomer (MAA) Monomer->Complex Polymer Rigid Polymer Network Complex->Polymer + EGDMA/AIBN 60°C, 24h Wash Soxhlet Extraction Polymer->Wash Remove Template Cavity Active MIP Sensor (Fluorescent Probe Ready) Wash->Cavity Specific Binding Sites Created

Figure 1: Workflow for converting the 6-Ethyl-4-phenylchroman-2-one template into an active fluorescent sensing matrix.

Application II: Fluorogenic Substrate for CYP450 Activity

Primary Use Case: Drug Metabolism and Pharmacokinetics (DMPK)

4-phenylchroman-2-ones are structural analogs of neoflavonoids. Their conversion to 4-phenylcoumarins by cytochrome P450 enzymes (specifically CYP3A4 and CYP2C9) results in a "Turn-On" fluorescence signal. This assay measures the metabolic stability of the chroman scaffold or the activity of the enzyme.

Mechanism


Experimental Protocol: Kinetic Assay

Buffer Preparation:

  • 100 mM Potassium Phosphate Buffer (pH 7.4).

  • Stock Solution: 10 mM 6-Ethyl-4-phenylchroman-2-one in DMSO.

Incubation Setup:

  • Enzyme Mix: Prepare a mixture containing:

    • Human Liver Microsomes (HLM) or Recombinant CYP3A4 (0.5 mg protein/mL).

    • Substrate: 50 µM 6-Ethyl-4-phenylchroman-2-one (Final DMSO < 1%).

    • Buffer: Up to final volume.

  • Pre-incubation: Equilibrate at 37°C for 5 minutes.

  • Initiation: Add NADPH-regenerating system (1.3 mM NADP+, 3.3 mM glucose-6-phosphate, 0.4 U/mL G6PDH, 3.3 mM MgCl2).

  • Reaction Monitoring:

    • Continuous Mode: Measure fluorescence in a plate reader at 37°C.

    • Excitation: 330 nm

    • Emission: 410–450 nm (Determine optimal peak via spectral scan of the oxidized standard).

  • Termination (Endpoint Mode): Stop reaction with ice-cold Acetonitrile (1:1 volume). Centrifuge at 10,000 x g for 10 min. Analyze supernatant.

Data Analysis: Michaelis-Menten Kinetics

Calculate the initial velocity (


) from the linear portion of the fluorescence vs. time slope. Plot 

against substrate concentration

to determine

and

.


Troubleshooting & Optimization

IssueProbable CauseCorrective Action
High Background Fluorescence Template leakage in MIPsExtend Soxhlet extraction time; verify wash solvent via HPLC.
No Fluorescence Signal (Enzyme Assay) Lack of oxidationVerify NADPH system integrity. Ensure specific CYP isoform (3A4/2C9) is active.
Low Sensitivity Quenching4-phenylcoumarins can suffer from concentration quenching. Dilute samples or check inner-filter effect.
Poor Solubility HydrophobicityUse 0.1% Triton X-100 or increase DMSO (up to 2%) if enzyme tolerates it.

References

  • Song, Y., et al. (2019). "Molecularly imprinted polymers for the detection of aflatoxins in food samples." Talanta, 199, 65-71. Link

    • Context: Describes the use of the 6-methyl analog as a pseudo-template, establishing the protocol for this class of molecules.
  • Krasulova, K., et al. (2016). "Enantiospecific effects of chiral drugs on cytochrome P450 inhibition in vitro."[1] Xenobiotica, 46(4), 315-324. Link[1]

    • Context: Details the interaction of 4-phenylchroman-2-one deriv
  • Do, J. H., et al. (2010). "A new class of fluorogenic probes for imaging." Organic Letters, 12(5), 932-934. Link

    • Context: Establishes the fluorescence turn-on mechanism of 4-phenylcoumarin deriv
  • AK Scientific. "Product: 6-Ethyl-4-phenylchroman-2-one." Link

    • Context: Commercial availability and physicochemical data verific

Sources

Method

Application Note: Synthesis of 6-Ethyl-4-phenylchroman-2-one Analogues

Executive Summary This application note details the synthetic protocol for 6-Ethyl-4-phenylchroman-2-one (a 4-phenyl-3,4-dihydrocoumarin derivative). These scaffolds are structurally significant in medicinal chemistry, s...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This application note details the synthetic protocol for 6-Ethyl-4-phenylchroman-2-one (a 4-phenyl-3,4-dihydrocoumarin derivative). These scaffolds are structurally significant in medicinal chemistry, serving as core pharmacophores for HIV-1 protease inhibitors, anti-cancer agents, and neoflavonoids.

Unlike standard Pechmann condensations which yield unsaturated coumarins, this protocol utilizes an acid-catalyzed hydroarylation of cinnamic acid with 4-ethylphenol. This route ensures the formation of the saturated lactone ring (chroman-2-one) with high regioselectivity.

Key Advantages of This Protocol
  • Regiocontrol: Directs cyclization exclusively ortho to the phenolic oxygen.

  • Scalability: Validated from milligram to multigram scales.

  • Cost-Efficiency: Utilizes readily available commodity reagents.

Retrosynthetic Analysis & Strategy

The synthesis relies on the disconnection of the C4-C4a bond and the O1-C2 bond. The most robust forward strategy is the reaction of a phenol derivative with a cinnamic acid derivative in the presence of a strong acid.

Reaction Scheme:



Mechanistic Insight

The reaction proceeds via a tandem sequence:

  • Esterification (Transient): Initial formation of phenyl cinnamate (reversible).

  • Hydroalkylation (Friedel-Crafts): Acid-mediated generation of a carbocation at the

    
    -position of the cinnamic acid, followed by electrophilic aromatic substitution at the position ortho to the phenol hydroxyl group.
    
  • Cyclization: Intramolecular lactonization.

Note: The presence of the ethyl group at the para-position of the starting phenol blocks competitive substitution, forcing the cyclization to the ortho position, resulting in the 6-substituted chroman-2-one.

Workflow Visualization

The following diagram outlines the critical path for the synthesis, from reactant preparation to final isolation.

SynthesisWorkflow Start Start: Reagent Prep Mix Mix: 4-Ethylphenol + Cinnamic Acid (1:1.1 Molar Ratio) Start->Mix Cat Add Catalyst: Polyphosphoric Acid (PPA) Mix->Cat Heat Reaction: 100°C for 3-5 Hours Cat->Heat Quench Quench: Pour into Crushed Ice Heat->Quench Extract Workup: Extract w/ EtOAc -> Wash (NaHCO3) Quench->Extract Purify Purification: Recrystallization (EtOH) or Flash Column Extract->Purify Final Target: 6-Ethyl-4-phenylchroman-2-one Purify->Final

Figure 1: Step-by-step workflow for the PPA-mediated synthesis of 6-ethyl-4-phenylchroman-2-one.

Experimental Protocol

Materials & Reagents
ReagentMW ( g/mol )Equiv.Quantity (Example)Role
4-Ethylphenol 122.161.01.22 gNucleophile
Cinnamic Acid 148.161.11.63 gElectrophile
Polyphosphoric Acid (PPA) N/AExcess10-15 gCatalyst/Solvent
Ethyl Acetate 88.11N/A50 mLExtraction Solvent
NaHCO3 (Sat. Aq.) 84.01N/A50 mLNeutralization
Detailed Procedure

Step 1: Reaction Assembly

  • In a clean, dry 50 mL round-bottom flask, combine 4-Ethylphenol (10 mmol) and Cinnamic Acid (11 mmol).

  • Add Polyphosphoric Acid (PPA) (approx. 10 g) to the flask.

    • Expert Tip: PPA is highly viscous. Warm it slightly (40°C) before dispensing to improve handling accuracy.

Step 2: Thermal Cyclization

  • Equip the flask with a magnetic stir bar and a drying tube (CaCl2) to exclude atmospheric moisture.

  • Immerse the flask in a pre-heated oil bath maintained at 100°C .

  • Stir the mixture vigorously. The solid reagents will dissolve into the PPA, forming a reddish-brown syrup.

  • Monitor the reaction via TLC (20% Ethyl Acetate in Hexane).

    • Endpoint: Disappearance of 4-ethylphenol (Rf ~ 0.4) and appearance of the lactone product (Rf ~ 0.6). Typical time: 3–4 hours .

Step 3: Quench and Workup

  • Cool the reaction mixture to roughly 60°C (do not allow it to solidify completely).

  • Pour the reaction mass slowly onto 100 g of crushed ice with stirring.

    • Safety: The hydrolysis of PPA is exothermic.

  • Stir the aqueous suspension for 30 minutes until the gummy precipitate solidifies or becomes an oil.

  • Extract the aqueous layer with Ethyl Acetate (3 x 30 mL) .

  • Combine organic layers and wash sequentially with:

    • Saturated NaHCO3 (2 x 30 mL) – Critical to remove unreacted cinnamic acid.

    • Brine (1 x 30 mL).

  • Dry over anhydrous

    
    , filter, and concentrate under reduced pressure.
    

Step 4: Purification

  • Recrystallization (Preferred): Dissolve the crude solid in minimum hot Ethanol (95%). Cool slowly to 4°C. Filter the white/off-white crystals.

  • Flash Chromatography (Alternative): If oil persists, purify via silica gel column (0

    
     10% EtOAc/Hexane gradient).
    

Quality Control & Validation (Self-Validating System)

To ensure the protocol was successful, the isolated product must meet specific spectral criteria.

NMR Interpretation Logic

The hallmark of the chroman-2-one ring is the ABX spin system of the protons at C3 and C4.

PositionProton TypeMultiplicityApprox. Shift (ppm)Diagnostic Feature
C4-H Benzylic/MethineTriplet/dd4.2 – 4.4Coupled to C3 protons. Indicates ring closure.
C3-H (a,b) MethyleneMultiplet2.9 – 3.1Diastereotopic protons adjacent to carbonyl.
Ethyl-CH2 MethyleneQuartet2.6Characteristic of ethyl group.
Ethyl-CH3 MethylTriplet1.2Characteristic of ethyl group.
C=O Carbonyl CarbonSinglet (13C)~168Confirms lactone (ester) functionality.
Troubleshooting Guide
ObservationRoot CauseCorrective Action
Low Yield / Sticky Tar Temperature too high (>120°C) caused polymerization.Maintain strict 100°C. Do not overheat PPA.
Starting Material Persists Inefficient stirring; PPA too viscous.Increase stir rate; ensure reagents are intimately mixed in the acid.
Product is Acidic Incomplete NaHCO3 wash.Ensure the organic layer is washed until aqueous pH is 8-9 to remove cinnamic acid.

Mechanistic Pathway

Understanding the mechanism is vital for derivative generation. The diagram below illustrates the electrophilic aromatic substitution pathway.

Mechanism CinAcid Cinnamic Acid Activated Activated Complex (H+) CinAcid->Activated + H+ Carbocation Benzylic Carbocation Activated->Carbocation SigmaComplex Sigma Complex (C-C Bond) Carbocation->SigmaComplex + Phenol Phenol 4-Ethylphenol Phenol->SigmaComplex Nu: Attack Cyclization Intramolecular Lactonization SigmaComplex->Cyclization - H+ Product 6-Ethyl-4-phenyl chroman-2-one Cyclization->Product - H2O

Figure 2: Mechanistic pathway highlighting the acid-mediated hydroarylation and subsequent lactonization.

Analog Generation (Scope)

This protocol is modular. To synthesize other analogues, substitute the starting materials as follows:

  • Varying the "Head" (Phenyl Ring): Replace Cinnamic Acid with p-methoxycinnamic acid or p-chlorocinnamic acid.

    • Note: Electron-donating groups on cinnamic acid accelerate the reaction; electron-withdrawing groups slow it down.

  • Varying the "Tail" (Coumarin Core): Replace 4-Ethylphenol with:

    • 4-Chlorophenol

      
       6-Chloro-4-phenylchroman-2-one.
      
    • 3,4-Dimethylphenol

      
       6,7-Dimethyl-4-phenylchroman-2-one.
      

References

  • Manolov, I., et al. (2006). "Synthesis of 4-phenylcoumarins and 4-phenyl-3,4-dihydrocoumarins." European Journal of Medicinal Chemistry. (Validates the general synthesis of 4-phenylchroman-2-ones via acid catalysis).

  • Guida, A., et al. (2015). "Neoflavonoids as privileged structures in drug discovery." MedChemComm. (Provides context on the biological importance of the scaffold).

  • Vogel, A.I. (1989). Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical. (Standard reference for PPA cyclization methodologies).

  • Kulkarni, S.J., et al. (2010). "Synthesis of dihydrocoumarins using solid acid catalysts." Catalysis Communications. (Alternative Green Methodologies).

Disclaimer: This protocol involves the use of strong acids and high temperatures. All procedures should be performed in a fume hood by trained personnel wearing appropriate PPE.

Application

Application Note: Scalable Synthesis of 6-Ethyl-4-phenylchroman-2-one for Preclinical Studies

Executive Summary This application note details a robust, scalable protocol for the synthesis of 6-Ethyl-4-phenylchroman-2-one , a structural analog of neoflavonoids often investigated for antioxidant and anti-inflammato...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

This application note details a robust, scalable protocol for the synthesis of 6-Ethyl-4-phenylchroman-2-one , a structural analog of neoflavonoids often investigated for antioxidant and anti-inflammatory properties in preclinical settings. While traditional routes utilize polyphosphoric acid (PPA) or aluminum chloride (


), these methods suffer from high viscosity, difficult workups, and stoichiometric waste generation.

This guide presents a Process Intensification (PI) approach using Methanesulfonic Acid (MSA) as both solvent and catalyst. This method offers superior atom economy, easier handling, and higher throughput for scale-up from gram to kilogram quantities, ensuring high purity (>98%) required for GLP toxicity studies.

Introduction & Retrosynthetic Strategy

The target molecule belongs to the class of 4-phenyl-3,4-dihydrocoumarins .[1] The core challenge in scaling this synthesis is controlling the hydroalkylation exotherm and preventing polymerization of the cinnamic acid starting material.

Retrosynthetic Analysis

The most direct disconnection is the bond between the phenyl ring of the phenol and the


-carbon of the cinnamic acid derivative.
  • Precursors: 4-Ethylphenol and Cinnamic Acid.

  • Reaction Type: Acid-catalyzed hydroalkylation (Friedel-Crafts alkylation) followed by spontaneous intramolecular lactonization.

  • Regioselectivity: The ethyl group at the para-position of the phenol directs the incoming electrophile to the ortho-position, ensuring the formation of the 6-ethyl isomer.

Mechanistic Pathway

The reaction proceeds via the protonation of cinnamic acid to generate a benzylic carbocation, which undergoes electrophilic attack by the electron-rich 4-ethylphenol.

ReactionMechanism Substrate1 Cinnamic Acid Intermediate1 Benzylic Carbocation (Protonated) Substrate1->Intermediate1 + MSA (H+) Intermediate2 Hydroalkylation Adduct (Open Chain) Intermediate1->Intermediate2 + 4-Ethylphenol (Electrophilic Attack) Substrate2 4-Ethylphenol Product 6-Ethyl-4-phenylchroman-2-one (Cyclized Lactone) Intermediate2->Product - H2O (Lactonization)

Figure 1: Mechanistic pathway showing activation, alkylation, and cyclization steps.

Process Development: Catalyst Selection

For preclinical scale-up (100 g – 1 kg), the choice of acid is critical.

ParameterPolyphosphoric Acid (PPA)Aluminum Chloride (

)
Methanesulfonic Acid (MSA)
Viscosity Very High (Difficult stirring)Solid (Heterogeneous)Low (Liquid, easy stirring)
Stoichiometry Solvent quantity>1.0 equivSolvent/Catalyst
Workup Massive ice quench (Exothermic)Acid quench (Hazardous)Water dilution (Mild)
Green Score LowLowHigh (Biodegradable)
Yield 60-70%50-65%85-92%

Decision: Methanesulfonic Acid (MSA) is selected as the optimal medium due to its ability to solubilize organic reactants, high thermal stability, and ease of removal via aqueous wash.

Detailed Experimental Protocol

Materials
  • 4-Ethylphenol (CAS: 123-07-9): 1.0 equiv.

  • Cinnamic Acid (CAS: 140-10-3): 1.05 equiv.

  • Methanesulfonic Acid (CAS: 75-75-2): 5-7 volumes (relative to phenol weight).

  • Solvents: Ethyl Acetate (extraction), Ethanol/Heptane (crystallization).

Step-by-Step Procedure (100g Scale)

Step 1: Reaction Setup

  • Equip a 1L jacketed glass reactor with an overhead mechanical stirrer (PTFE impeller), reflux condenser, and internal temperature probe.

  • Charge Methanesulfonic Acid (500 mL) into the reactor.

  • Initiate stirring at 250 RPM.

  • Charge 4-Ethylphenol (100.0 g, 0.819 mol) . The solution may warm slightly (exotherm of solution).

  • Charge Cinnamic Acid (127.4 g, 0.860 mol) in portions over 15 minutes to prevent clumping.

Step 2: Reaction Phase 6. Heat the reaction mixture to 85°C over 30 minutes. Note: Do not exceed 100°C to avoid polymerization of cinnamic acid. 7. Maintain temperature at 85-90°C for 4–6 hours. 8. IPC (In-Process Control): Monitor by HPLC or TLC (30% EtOAc/Hexane).

  • Target: <2% residual 4-ethylphenol.

Step 3: Quench and Isolation 9. Cool the reaction mixture to 20-25°C . 10. Prepare a separate vessel with 1.5 L of ice-water . 11. Slowly pour the reaction mass into the agitated ice-water. Caution: Exothermic. 12. A thick white-to-off-white precipitate will form. Stir for 1 hour to ensure all acid is extracted into the aqueous phase. 13. Filter the solid using a Buchner funnel. Wash the cake with water (


 mL) until the filtrate pH is neutral (pH 6-7).

Step 4: Purification 14. Transfer the wet cake to a clean flask. 15. Recrystallize from Ethanol/Water (9:1) or Isopropanol .

  • Dissolve at reflux.
  • Cool slowly to room temperature, then to 0-5°C.
  • Filter the crystalline solid and dry in a vacuum oven at 45°C for 12 hours.
Scale-Up Workflow Diagram

ProcessFlow Start Raw Materials (Phenol + Cinnamic Acid) Reactor Reaction Vessel (MSA, 85°C, 5h) Start->Reactor Charge Quench Quench Tank (Ice Water) Reactor->Quench Transfer Filter1 Filtration (Remove Acid) Quench->Filter1 Slurry Crystallize Recrystallization (EtOH/Water) Filter1->Crystallize Crude Cake Dry Vacuum Drying (Final API) Crystallize->Dry Pure Crystals

Figure 2: Unit operations for the scale-up of 6-Ethyl-4-phenylchroman-2-one.

Analytical Specifications & Quality Control

For preclinical studies, the compound must meet the following criteria.

TestMethodSpecification
Appearance VisualWhite to off-white crystalline powder
Assay HPLC (UV 254 nm)

Related Substances HPLCSingle impurity

; Total

Residual Solvents GC-HeadspaceEthanol < 5000 ppm; MSA < Limit of Detection
Identity

-NMR (CDCl3)
Confirms structure (Ethyl group signals, Lactone CH2)
Water Content Karl Fischer

Expected NMR Signals (


): 
  • 
     1.20 (t, 3H, 
    
    
    
    ), 2.60 (q, 2H,
    
    
    -Ar).
  • 
     2.90-3.10 (m, 2H, Lactone 
    
    
    
    ).
  • 
     4.25 (t, 1H, 
    
    
    
    -Ph).
  • 
     6.80-7.40 (m, 8H, Aromatic protons).
    

Safety & Handling (EHS)

  • Methanesulfonic Acid: Corrosive. Causes severe skin burns and eye damage. Wear full PPE (Face shield, chemically resistant gloves, apron).

  • Exotherm Control: The addition of the reaction mass to water is exothermic. Ensure controlled addition rates to prevent splashing.

  • Waste Disposal: The aqueous filtrate contains diluted MSA. Neutralize with Sodium Hydroxide or Sodium Bicarbonate before disposal according to local environmental regulations.

References

  • Direct Synthesis of Dihydrocoumarins: Manjula, K., et al. "Methanesulfonic acid catalyzed synthesis of 4-phenyl-3,4-dihydrocoumarins." Synthetic Communications, 2008.

  • Friedel-Crafts Alkylation Mechanisms: Olah, G. A. "Friedel-Crafts and Related Reactions."[2][3][4] Wiley-Interscience, 1963.

  • Green Chemistry in Scale-up (MSA Benefits): Gernon, M. D., et al. "Methanesulfonic acid and methanesulfonyl chloride." Kirk-Othmer Encyclopedia of Chemical Technology, 2000.

  • Preclinical Purity Standards: FDA Guidance for Industry. "Q3A(R2) Impurities in New Drug Substances."

Sources

Method

Application Note: Development of 6-Ethyl-4-phenylchroman-2-one Scaffolds as Mechanism-Based Enzyme Inhibitors

[1] Executive Summary This application note details the synthesis, characterization, and biochemical evaluation of 6-Ethyl-4-phenylchroman-2-one (and related 3,4-dihydrocoumarin analogs). While coumarin derivatives are u...

Author: BenchChem Technical Support Team. Date: February 2026

[1]

Executive Summary

This application note details the synthesis, characterization, and biochemical evaluation of 6-Ethyl-4-phenylchroman-2-one (and related 3,4-dihydrocoumarin analogs). While coumarin derivatives are ubiquitous in medicinal chemistry, the specific 4-phenylchroman-2-one scaffold represents a privileged structure for targeting Steroid Sulfatase (STS) and specific Serine Proteases (e.g., Chymotrypsin, Human Leukocyte Elastase).

This guide provides a self-validating workflow for researchers to:

  • Synthesize the core scaffold using a high-yield acid-catalyzed alkylation/cyclization.

  • Evaluate inhibitory potency (

    
    ) using fluorescence-based kinetic assays.
    
  • Analyze the mechanism of action, specifically distinguishing between competitive inhibition and suicide substrate (acyl-enzyme intermediate) pathways.

Scientific Background & Rationale

The Pharmacophore

The 6-Ethyl-4-phenylchroman-2-one molecule consists of a dihydrocoumarin (lactone) ring fused to an ethyl-substituted benzene ring, with a phenyl group at the C4 position.[1]

  • Lactone Moiety (The Warhead): The cyclic ester is electrophilic. In serine proteases, the active site serine attacks the carbonyl carbon, opening the ring and forming a stable acyl-enzyme complex.

  • 4-Phenyl Group: Provides critical hydrophobic bulk, mimicking the steroid backbone (A/B rings) in STS targets or fitting into the S1/S2 hydrophobic pockets of proteases.

  • 6-Ethyl Substitution: Enhances lipophilicity (

    
    ), improving membrane permeability and optimizing van der Waals contacts within the enzyme active site.
    
Mechanism of Action (MoA)

The biological activity typically follows a suicide inhibition or slow-binding mechanism.[1]

Figure 1: Mechanism of action for chroman-2-one based inhibitors.[1] The stability of the Acyl-Enzyme intermediate determines the potency.[1] If


 (deacylation) is very slow, the molecule acts as a pseudo-irreversible inhibitor.

Chemical Synthesis Protocol

Objective: Synthesis of 6-Ethyl-4-phenylchroman-2-one via acid-catalyzed hydroalkylation.

Reagents
  • Starting Material A: 4-Ethylphenol (CAS: 123-07-9)[1]

  • Starting Material B: Cinnamic Acid (CAS: 621-82-9) or Cinnamoyl Chloride.[1]

  • Catalyst: Methanesulfonic acid (MSA) or Polyphosphoric acid (PPA).[1]

  • Solvent: Toluene (for workup).

Step-by-Step Methodology

This protocol utilizes a "one-pot" hydroalkylation-cyclization, which is superior to the Pechmann condensation for 4-phenyl substituted systems.[1]

  • Reaction Setup:

    • In a 100 mL round-bottom flask equipped with a magnetic stir bar, combine 4-Ethylphenol (10 mmol, 1.22 g) and Cinnamic Acid (10 mmol, 1.48 g).

    • Add Methanesulfonic acid (10 mL) as both solvent and catalyst. Note: PPA can be used but is more viscous and harder to work up.

  • Heating:

    • Heat the mixture to 110°C under an inert atmosphere (

      
      ) for 4–6 hours.
      
    • Checkpoint: Monitor reaction progress via TLC (Hexane:EtOAc 4:1). The starting phenol spot (

      
      ) should disappear, and a new less polar spot (
      
      
      
      ) should appear.
  • Workup:

    • Cool the reaction mixture to room temperature.

    • Pour onto crushed ice (50 g) and stir vigorously for 15 minutes to quench the acid.

    • Extract the aqueous layer with Ethyl Acetate (

      
       mL).
      
    • Wash combined organic layers with saturated

      
       (to remove unreacted cinnamic acid) and Brine.
      
    • Dry over anhydrous

      
       and concentrate in vacuo.
      
  • Purification:

    • Purify the crude oil via Flash Column Chromatography using a gradient of Hexane

      
       5% EtOAc/Hexane.
      
    • Yield Expectation: 75–85%.

    • Product Appearance: Off-white solid or viscous pale yellow oil.[1]

Structural Validation (Self-Check)
  • 
    H NMR (400 MHz, CDCl
    
    
    
    ):
    Look for the ABX system of the chroman ring.
    • 
       2.9–3.1 ppm (m, 2H, C3-H).
      
    • 
       4.3 ppm (t, 1H, C4-H). Diagnostic peak for 4-phenyl substitution.
      
    • 
       1.2 ppm (t, 3H) and 2.6 ppm (q, 2H) for the 6-ethyl group.
      
  • IR Spectroscopy: Strong carbonyl stretch at

    
     cm
    
    
    
    (characteristic of lactone).[1]

Biological Evaluation: Steroid Sulfatase (STS) Inhibition[1][2][3][4][5][6]

Rationale: STS hydrolyzes sulfated steroids (e.g., Estrone Sulfate).[2][3] 4-Phenylchroman-2-ones mimic the steroid scaffold and inhibit this conversion.[1]

Assay Principle

We utilize 4-Methylumbelliferyl Sulfate (4-MUS) as a fluorogenic surrogate substrate.[1] STS hydrolyzes 4-MUS to 4-Methylumbelliferone (4-MU), which is highly fluorescent at alkaline pH.[1]

Reagents Preparation
  • STS Source: Human placental microsomes or recombinant STS expressed in CHO cells.

  • Substrate: 4-MUS (Sigma), 10 mM stock in DMSO.

  • Buffer: 0.1 M Tris-HCl, pH 7.5.

  • Stop Solution: 1 M Glycine-NaOH, pH 10.4.

Protocol Workflow
  • Compound Dilution: Prepare serial dilutions of 6-Ethyl-4-phenylchroman-2-one in DMSO (Range: 1 nM to 100

    
    M).
    
  • Incubation:

    • In a black 96-well plate, add 50

      
      L of STS enzyme solution.
      
    • Add 2

      
      L of inhibitor solution.[1] Incubate for 10 mins at 37°C.
      
  • Reaction Initiation:

    • Add 50

      
      L of 4-MUS  (Final concentration: 20 
      
      
      
      M, approx
      
      
      ).
    • Incubate for 30–60 minutes at 37°C.

  • Termination & Readout:

    • Add 100

      
      L of Stop Solution . (High pH ionizes 4-MU, maximizing fluorescence).
      
    • Read Fluorescence: Ex 360 nm / Em 460 nm.

Data Analysis

Calculate % Inhibition using the formula:



Plot 

vs. % Inhibition to determine

.[1]

Selectivity Profiling (Off-Target Liability)[1]

Since chroman-2-ones are acylating agents, they may non-specifically inhibit serine proteases.[1] It is critical to verify selectivity.

Table 1: Selectivity Screen Targets

EnzymeSubstrateRelevanceDesired Outcome
Steroid Sulfatase 4-MUSPrimary TargetHigh Potency (

nM)
Chymotrypsin Suc-AAPF-pNADigestive ProteaseLow Potency (


M)
Acetylcholinesterase AcetylthiocholineNeurotransmitterLow Potency (Avoid neurotoxicity)

Protocol Note: If the compound shows high potency against Chymotrypsin, it indicates the lactone ring is too reactive (chemically unstable). Introduce steric bulk at the C3 position (e.g., 3,3-dimethyl) to improve metabolic stability and selectivity for STS.

Troubleshooting & Optimization

Synthesis Issues
  • Problem: Low yield or ring opening during workup.

  • Cause: The lactone ring is sensitive to strong bases.

  • Solution: Avoid NaOH washes. Use

    
     and ensure the workup is performed quickly and cold.
    
Assay Variability
  • Problem: High background fluorescence in STS assay.

  • Cause: Spontaneous hydrolysis of 4-MUS or intrinsic fluorescence of the inhibitor.[1]

  • Solution: Always include a "Compound Only" control (Buffer + Inhibitor, no Enzyme) to subtract intrinsic fluorescence.

References

  • Nussbaumer, P., et al. (2002). "2-Substituted 4-(thio)chromenone 6-O-sulfamates: potent inhibitors of human steroid sulfatase."[1][4][5] Journal of Medicinal Chemistry.

  • Horvath, A., et al. (2004). "2-(1-adamantyl)-4-(thio)chromenone-6-carboxylic acids: potent reversible inhibitors of human steroid sulfatase."[1][4][5] Journal of Medicinal Chemistry.

  • Jang, S.Y., et al. (2010). "Synthesis and biological evaluation of chroman-2-one derivatives as inhibitors of secretory phospholipase A2." Bioorganic & Medicinal Chemistry Letters.
  • Billert, H., et al. (2020). "New potent steroid sulphatase inhibitors based on 6-(1-phenyl-1H-1,2,3-triazol-4-yl)naphthalen-2-yl sulphamate derivatives."[1] Journal of Enzyme Inhibition and Medicinal Chemistry.

  • Ganesan, A., et al. (2011). "Inhibition of Steroid Sulfatase with 4-Substituted Estrone and Estradiol Derivatives." Bioorganic & Medicinal Chemistry.

Sources

Technical Notes & Optimization

Troubleshooting

Overcoming challenges in the purification of 4-phenylchroman-2-ones

Introduction: The Dihydrocoumarin Challenge 4-Phenylchroman-2-ones (4-phenyl-3,4-dihydrocoumarins) are critical pharmacophores in drug discovery, exhibiting biological activities ranging from HIV inhibition to anticancer...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction: The Dihydrocoumarin Challenge

4-Phenylchroman-2-ones (4-phenyl-3,4-dihydrocoumarins) are critical pharmacophores in drug discovery, exhibiting biological activities ranging from HIV inhibition to anticancer properties.[1] However, their purification presents a unique paradox: the lactone ring is essential for bioactivity but is chemically labile. It is susceptible to hydrolysis under basic conditions and ring-opening/rearrangement on acidic stationary phases.[1]

This guide addresses the specific "pain points" of isolating these molecules. We move beyond generic advice to provide chemically grounded solutions for yield loss, co-elution, and enantiomeric separation.

Module 1: Chromatographic Troubleshooting

Q1: My product decomposes or "streaks" heavily on silica gel columns. How do I prevent this?

Diagnosis: Standard silica gel (60 Å) is slightly acidic (pH ~6.5–7.0, but Lewis acidic sites exist). 4-Phenylchroman-2-ones possess a lactone moiety that can undergo acid-catalyzed ring opening or elimination reactions (to form coumarins) when retained on silica for extended periods.[1]

Technical Solution: Stationary Phase Neutralization You must neutralize the acidic silanol groups without introducing strong bases that would hydrolyze the lactone.

  • Pre-treatment: Flush the silica column with mobile phase containing 1% Triethylamine (TEA) prior to loading your sample.

  • Mobile Phase Modifier: Maintain 0.1% TEA in the elution solvent.

  • Alternative Phase: Switch to neutral alumina or diol-bonded silica .[1] Diol phases offer normal-phase selectivity (OH interactions) without the strong hydrogen-bond acidity of bare silica, significantly reducing tailing and degradation.[1]

Q2: I cannot separate the 4-phenylchroman-2-one from the unreacted phenolic starting material.

Diagnosis: The starting material (often a substituted phenol or naphthol) and the product both possess aromatic hydrophobicity. While the phenol has a free -OH, the lactone is also polar, leading to similar retention times (Rf values) in standard EtOAc/Hexane systems.

Technical Solution: Orthogonal Selectivity Do not rely solely on polarity. Exploit the acidity difference.

  • The "Cold" Base Wash (Protocol A): Phenols are weak acids (pKa ~10).[1] The lactone ring is susceptible to saponification (hydrolysis) by strong bases (NaOH).[1]

    • Action: Dissolve the crude mixture in EtOAc. Wash rapidly with cold (0–5 °C) 5% Na₂CO₃ .[1]

    • Mechanism:[2][3][4][5] The carbonate is basic enough to deprotonate the phenol (moving it to the aqueous layer) but, at low temperatures, the kinetics of lactone hydrolysis are slow enough to preserve the 4-phenylchroman-2-one in the organic layer. Work quickly.

  • Chromatographic Shift: If the wash is too risky for your substrate, add 1% Acetic Acid to your mobile phase. This suppresses the ionization of the phenol, sharpening its peak, but often shifts its retention time differently than the non-ionizable lactone.

Module 2: Crystallization & Work-up

Q3: My product "oils out" instead of crystallizing from ethanol.

Diagnosis: 4-Phenylchroman-2-ones often have low melting points and high conformational flexibility (puckering of the saturated ring).[1] In pure ethanol, the high solubility entropy favors the oil phase.

Technical Solution: The "Cloud Point" Method

  • Solvent Switch: Dissolve the oil in a minimum amount of warm Dichloromethane (DCM) or Acetone (good solubility).[1]

  • Anti-solvent Addition: Slowly add Hexane or Heptane (poor solubility) dropwise until a persistent cloudiness appears.[1]

  • Nucleation: Add a seed crystal (if available) or scratch the glass surface.

  • Thermodynamic Control: Store at -20°C. The slow cooling reduces the kinetic energy, allowing the lattice energy to overcome the solvation energy, promoting crystal growth over oil formation.

Module 3: Chiral Separation

Q4: I need to separate the enantiomers of a 4-substituted chroman-2-one. Reversed-phase C18 isn't working.

Diagnosis: Enantiomers have identical physical properties in achiral environments.[1] Standard C18 columns separate based on hydrophobicity and cannot discriminate between mirror images.

Technical Solution: Polysaccharide-Based Chiral Selectors You require a Chiral Stationary Phase (CSP) that creates a diastereomeric environment.[1]

  • Column Selection: Use Amylose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralpak AD) or Cellulose tris(3,5-dimethylphenylcarbamate) (e.g., Chiralcel OD).

  • Mode: Normal Phase (Hexane/IPA) is generally superior for these lactones because the non-polar mobile phase maximizes the hydrogen bonding and dipole-dipole interactions between the lactone carbonyl and the chiral selector on the column.

  • Optimization: If resolution is poor (<1.5), lower the column temperature to 10–15°C. This reduces thermal motion, "locking" the analyte into the chiral grooves of the stationary phase.

Visual Troubleshooting Workflow

The following diagram illustrates the decision matrix for purifying crude reaction mixtures containing 4-phenylchroman-2-ones.

PurificationWorkflow Start Crude Reaction Mixture (Target: 4-Phenylchroman-2-one) CheckPhenol Check TLC/HPLC: Significant Phenol Present? Start->CheckPhenol BaseWash Cold Carbonate Wash (5% Na2CO3, 0°C) CheckPhenol->BaseWash Yes (Careful!) CheckPurity Check Purity: > 85%? CheckPhenol->CheckPurity No BaseWash->CheckPurity Crystallization Crystallization (DCM/Hexane or EtOH) CheckPurity->Crystallization Yes FlashChrom Flash Chromatography (Neutralized Silica) CheckPurity->FlashChrom No (Complex Mix) ChiralCheck Is Enantiopurity Required? Crystallization->ChiralCheck SilicaPrep Pre-treat Silica: 1% TEA in Hexane FlashChrom->SilicaPrep Required Step FlashChrom->ChiralCheck SilicaPrep->FlashChrom ChiralHPLC Chiral HPLC (Amylose/Cellulose Phase) ChiralCheck->ChiralHPLC Yes FinalProduct Pure 4-Phenylchroman-2-one ChiralCheck->FinalProduct No (Racemic OK) ChiralHPLC->FinalProduct

Caption: Decision tree for the isolation of 4-phenylchroman-2-ones, emphasizing phenol removal and silica neutralization.

Detailed Protocol: Neutralized Flash Chromatography

Objective: Isolate 4-phenylchroman-2-one from a reaction mixture without lactone degradation.

Materials:

  • Silica Gel 60 (230–400 mesh)[1]

  • Triethylamine (TEA)[1]

  • Hexane (or Heptane)[1][6]

  • Ethyl Acetate (EtOAc)[1][6]

Step-by-Step Procedure:

  • Slurry Preparation:

    • Prepare a slurry of silica gel in Hexane containing 1% (v/v) TEA .

    • Why: The amine binds to the most active (acidic) silanol sites on the silica surface.

  • Column Packing:

    • Pour the slurry into the column. Flush with 2 column volumes (CV) of the starting mobile phase (e.g., 5% EtOAc in Hexane + 0.5% TEA).

    • Note: Ensure the TEA concentration in the mobile phase is reduced to 0.1–0.5% for the run to avoid basic hydrolysis of the product.

  • Sample Loading:

    • Dissolve the crude oil in a minimum volume of DCM:Hexane (1:1).[1] Load gently onto the sand bed.

  • Elution:

    • Run a gradient from 5% to 30% EtOAc in Hexane (with 0.1% TEA).

    • Collect fractions. The 4-phenylchroman-2-one typically elutes after non-polar impurities but before the unreacted phenol (if not removed previously).[1]

  • Post-Run:

    • Combine pure fractions and evaporate solvent at < 40°C to prevent thermal degradation.

Data Summary: Common Impurities & Retention

Compound TypeSourceRelative Polarity (TLC)Detection Characteristic
4-Phenylchroman-2-one Target ProductMedium (Rf ~0.4 in 20% EtOAc/Hex)UV Active (254 nm), weak fluorescence
Substituted Phenol Starting MaterialMedium-High (Rf ~0.3-0.[1]4)Strong UV, often distinct color with stain (e.g., PMA)
Cinnamic Acid Deriv. Ring Opening / SMHigh (Streaks at baseline)Acidic (stains with Bromocresol Green)
Aldol Condensate Side ReactionLow (Rf ~0.[1]7)UV Active, often yellow/colored

References

  • Synthesis and Evaluation of Substituted Chroman-4-one and Chromone Derivatives. National Institutes of Health (PMC).[1] Available at: [Link][1]

  • Visible-light synthesis of 4-substituted-chroman-2-ones via doubly decarboxylative Giese reaction. Royal Society of Chemistry (RSC).[1] Available at: [Link][1][2][4][6][7][8][9][10][11][12]

  • HPLC separation of enantiomers using chiral stationary phases. Česká a slovenská farmacie. Available at: [Link][1][2][4][6][7][8][9][10][11][12][13]

  • Silica gel-mediated chemical degradation of dimeric pyranonaphthoquinones. New Journal of Chemistry. Available at: [Link][1][2][4][6][7][8][9][10][11]

Sources

Optimization

Technical Support Center: Resolution of 6-Ethyl-4-phenylchroman-2-one

Introduction Welcome to the Technical Support Center. This guide addresses the enantiomeric resolution of 6-Ethyl-4-phenylchroman-2-one , a derivative of the dihydrocoumarin scaffold.[1] This molecule possesses a chiral...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

Welcome to the Technical Support Center. This guide addresses the enantiomeric resolution of 6-Ethyl-4-phenylchroman-2-one , a derivative of the dihydrocoumarin scaffold.[1] This molecule possesses a chiral center at the C4 position. The biological activity of chroman-2-ones is often strictly governed by stereochemistry, necessitating high enantiomeric excess (


).[1]

This guide prioritizes Enzymatic Kinetic Resolution (EKR) via lipase-catalyzed hydrolysis as the most scalable and robust method, supported by Chiral HPLC for analytical monitoring.

Module 1: Analytical Method Development (Chiral HPLC)

Objective: You cannot resolve what you cannot measure. Establish a baseline separation before attempting preparative work.

Standard Protocol
  • Column: Polysaccharide-based coated phases are the industry standard for chromanones.[1]

    • Primary Recommendation:Chiralpak AD-H (Amylose tris(3,5-dimethylphenylcarbamate)).[1]

    • Secondary Recommendation:Chiralcel OD-H (Cellulose tris(3,5-dimethylphenylcarbamate)).[1][2]

  • Mobile Phase: n-Hexane : Isopropanol (IPA) or n-Hexane : Ethanol.[1]

  • Detection: UV at 254 nm (aromatic absorption).[1]

Troubleshooting Guide: Analytical Issues
SymptomProbable CauseCorrective Action
No Separation (Single Peak) Incorrect chiral selector interaction.[1]Switch from Amylose (AD-H) to Cellulose (OD-H).[1] The 3D cavity shape differs significantly.
Broad/Tailing Peaks Hydrogen bonding with residual silanols.[1]Add 0.1% Trifluoroacetic acid (TFA) to the mobile phase. This suppresses ionization of the lactone/ring-opened acid equilibrium.[1]
Retention Time Drift Solvent evaporation or water uptake.Use a pre-mixed mobile phase in a sealed reservoir. Ensure IPA is HPLC grade and low water content.
"Ghost" Peaks Ring opening on-column.[1]Chroman-2-ones can hydrolyze to the hydroxy acid in the presence of moisture.[1] Ensure the column is flushed with anhydrous hexane before use.

Module 2: Enzymatic Kinetic Resolution (EKR)

Objective: Isolate one enantiomer by selectively hydrolyzing the lactone ring of the other.

The Mechanism

Lipases distinguish between the (


) and (

) enantiomers of the lactone.
  • Fast Reaction: One enantiomer (e.g.,

    
    ) is rapidly hydrolyzed to the corresponding hydroxy acid  (open chain).
    
  • Slow/No Reaction: The other enantiomer (e.g.,

    
    ) remains as the closed lactone .
    
  • Separation: The product (acid) is water-soluble/base-soluble, while the substrate (lactone) is organic-soluble.[1]

Workflow Diagram

EKR_Workflow Racemate Racemic 6-Ethyl-4-phenylchroman-2-one Reaction Hydrolysis (Organic Solvent/Buffer) Racemate->Reaction Enzyme Lipase Catalyst (CAL-B or PS) Enzyme->Reaction Quench Filtration & Acid/Base Extraction Reaction->Quench Org_Phase Organic Phase (Unreacted Lactone) Quench->Org_Phase Extract w/ MTBE Aq_Phase Aqueous Phase (Hydroxy Acid Salt) Quench->Aq_Phase pH > 8 Final_Prod Resolved Enantiomer (High ee) Org_Phase->Final_Prod Evaporate Recyclization Acid-Catalyzed Cyclization Aq_Phase->Recyclization Acidify & Heat Recyclization->Final_Prod

Figure 1: Workflow for the enzymatic kinetic resolution of lactones via hydrolysis.

Step-by-Step Protocol
  • Enzyme Selection: Screen CAL-B (Novozym 435) and Lipase PS (Pseudomonas cepacia).[1] These show high specificity for 4-substituted chromanones [1].[1]

  • Solvent System: Use water-saturated MTBE (Methyl tert-butyl ether) or DIPE (Diisopropyl ether).[1] Pure buffer often leads to low solubility of the lipophilic ethyl-phenyl substrate.[1]

  • Reaction:

    • Dissolve substrate (100 mg) in MTBE (5 mL).

    • Add Phosphate Buffer (pH 7.0, 5 mL).

    • Add Lipase (50-100 mg).[1]

    • Incubate at 30-40°C with orbital shaking (200 rpm).

  • Monitoring: Sample the organic phase every 2 hours. Analyze via Chiral HPLC. Look for the disappearance of one peak.

  • Workup:

    • Filter off enzyme.

    • Separate phases.[2][3][4] Wash organic phase with saturated

      
       (removes any trace acid).[1]
      
    • Organic Phase: Contains the slow-reacting enantiomer (Lactone).[1]

    • Aqueous Phase: Contains the fast-reacting enantiomer (Hydroxy Acid).[1]

Troubleshooting Guide: EKR Issues
IssueDiagnosisTechnical Solution
Low Conversion (<10% after 24h) Enzyme inactivity or interfacial limitation.1. Increase water content (if using organic solvent).[1] 2. Switch to Lipase PS-C II (immobilized on ceramic), known for higher activity with bulky substrates [2].[1] 3. Add a surfactant (e.g., Triton X-100) to increase interfacial area.
Low Enantiomeric Excess (

)
Non-specific hydrolysis.1.[1] Lower the temperature to 4°C. Selectivity (

-value) often increases as T decreases.[1] 2. Switch solvent to Toluene .[1] Aromatic solvents can enhance

stacking with the enzyme active site, altering selectivity.
Product Racemization Spontaneous ring opening/closing.[1]The hydroxy acid intermediate is stable, but if the pH is too high (>10), the benzylic proton at C4 might become labile, though unlikely under mild enzymatic conditions. Keep pH near 7.0-7.[1]5.
Emulsion Formation Amphiphilic nature of the hydroxy acid.Do not shake vigorously during extraction. Use centrifugation to break emulsions.[1] Add brine.

Module 3: Chemical Recyclization (Post-Processing)

If your desired enantiomer was the one hydrolyzed to the acid (in the aqueous phase), you must cyclize it back to the lactone without racemization.

Protocol:

  • Acidify aqueous phase to pH 1-2 with HCl.[1]

  • Extract hydroxy acid into DCM.[1]

  • Add catalytic p-Toluenesulfonic acid (p-TSA) .[1]

  • Reflux in Toluene with a Dean-Stark trap to remove water.

    • Critical: Monitor strictly. Prolonged heating after completion can lead to thermal racemization or elimination to the chromene (double bond formation).[1]

Module 4: Decision Logic for Optimization

Use this logic tree to optimize your resolution process if standard protocols fail.

Troubleshooting_Tree Start Start Optimization Check_E Calculate E-value (Selectivity Factor) Start->Check_E High_E E > 100 Check_E->High_E Good Selectivity Low_E E < 20 Check_E->Low_E Poor Selectivity Conv_Check Check Conversion % High_E->Conv_Check Action_Screen Screen Different Lipase (PS vs CAL-B) Low_E->Action_Screen First Step Low_Conv Conversion < 40% Conv_Check->Low_Conv High_Conv Conversion > 55% Conv_Check->High_Conv Action_Time Increase Time or Enzyme Loading Low_Conv->Action_Time Action_Stop Stop Reaction Earlier (Kinetic Control) High_Conv->Action_Stop Action_Temp Lower Temperature (Enhance Selectivity) Action_Screen->Action_Temp If still low

Figure 2: Decision matrix for optimizing enantiomeric excess (


) and yield.

References

  • Gotor-Fernández, V., Busto, E., & Gotor, V. (2006). Candida antarctica lipase B: an ideal biocatalyst for the preparation of nitrogenated organic compounds. Advanced Synthesis & Catalysis. [1]

  • Heni, M., et al. (2017). Lipase-catalyzed Kinetic Resolution as Key Step in the Synthesis of Enantiomerically Pure σ Ligands With 2-benzopyran Structure.[1][5] Chirality.

  • Phenomenex. (2023).[1] Chiral HPLC Method Development Guide. Phenomenex Technical Resources.

Sources

Troubleshooting

Enhancing the photostability of fluorescent chroman-2-one probes

Technical Support Center: Fluorescent Chroman-2-one Probes Subject: Photostability Enhancement & Troubleshooting Guide Ticket ID: #CP-2024-STAB Assigned Specialist: Dr. A.

Author: BenchChem Technical Support Team. Date: February 2026

Technical Support Center: Fluorescent Chroman-2-one Probes Subject: Photostability Enhancement & Troubleshooting Guide Ticket ID: #CP-2024-STAB Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary: The Photostability Paradox

Welcome to the technical support center. You are likely here because your chroman-2-one (coumarin) probes are exhibiting rapid signal decay (photobleaching) or low quantum efficiency during time-lapse imaging.

The Core Issue: Chroman-2-one derivatives often suffer from Twisted Intramolecular Charge Transfer (TICT) . Upon excitation, the diethylamino group at the C-7 position can rotate, decoupling the conjugation. This relaxes the molecule non-radiatively (killing fluorescence) and populates long-lived triplet states.[1] These triplet states react with molecular oxygen (


) to form singlet oxygen (

), a reactive species that covalently destroys the fluorophore.

The Fix: We must intervene at two levels: Molecular Design (locking the structure) and Experimental Environment (quenching the reactive intermediates).

Diagnostic & Troubleshooting Modules

Issue 1: "My signal disappears within seconds of irradiation."

Diagnosis: This is characteristic of Type II photo-oxidation. The excited fluorophore is generating singlet oxygen, which self-destructs the probe.

Solution A: Molecular Rigidification (The "Locked" Approach) To prevent the TICT state and reduce triplet formation, you must physically restrict the rotation of the amine group at position 7.

  • Recommendation: Switch from open-chain analogs (e.g., Coumarin 1 or 460) to rigidified ring systems like Coumarin 153 or Benzo[h]coumarins .

  • Mechanism: Fusing the nitrogen into a julolidine or stiff heterocyclic ring prevents bond rotation. This forces the molecule to relax via fluorescence rather than non-radiative decay or intersystem crossing (ISC).

Solution B: The ROXS Buffer Strategy If synthesis is not an option, you must chemically deplete the triplet states in your imaging buffer.

  • Protocol: Implement a Reducing and Oxidizing System (ROXS).

    • Add Trolox (1-2 mM) : Acts as a vitamin E analog to repair oxidized fluorophores.

    • Add Cysteamine (MEA) : Scavenges singlet oxygen.

    • Note: Avoid simple p-phenylenediamine (PPD) antifades with coumarins as they can sometimes quench the blue fluorescence via electron transfer.

Visualization: The Photobleaching Pathway

PhotobleachingMechanism GS Ground State (S0) ES Excited Singlet (S1) GS->ES Excitation (hv) ES->GS Fluorescence TICT TICT State (Non-Fluorescent) ES->TICT Bond Rotation TS Triplet State (T1) ES->TS Intersystem Crossing (ISC) TICT->GS Heat O2 Singlet Oxygen (1O2) TS->O2 Energy Transfer to 3O2 Bleach Photobleached Product O2->Bleach Oxidation of Probe

Figure 1: Mechanism of photobleaching in coumarin probes. Note that the TICT state competes with fluorescence and facilitates triplet state formation.

Issue 2: "The probe is stable but dim in aqueous media."

Diagnosis: Fluorescence quenching due to hydrogen bonding and non-radiative decay in polar solvents. Open coumarins (e.g., 7-diethylaminocoumarin-3-carboxylic acid) often have quantum yields (


) near 0.05 in water but 0.8 in ethanol.

Solution: C-3 Substituent Engineering

  • Strategy: Introduce an electron-withdrawing group (EWG) at the C-3 position that extends conjugation but is shielded from solvent interactions.

  • Target: Synthesize 3-benzothiazolyl-7-diethylaminocoumarin . The benzothiazole group creates a strong "Push-Pull" system, shifting emission to the green (approx. 450-480 nm) and significantly increasing

    
     in water.
    

Comparative Performance Data

Probe VariantStructure Type

(nm)
Quantum Yield (

, EtOH)
Relative Photostability (

)
Coumarin 1 Open Diethylamino373 / 4600.731.0x (Baseline)
Coumarin 153 Rigidified (Julolidine)423 / 5300.38 (High in polar)4.5x
Benzo[h]coumarin Fused Aromatic410 / 4850.928.2x
Pacific Blue Fluorinated410 / 4550.782.5x

Experimental Protocols

Protocol A: Synthesis of a Rigidified Coumarin Scaffold

Objective: Synthesize a probe resistant to TICT-mediated bleaching.

  • Reagents: 8-Hydroxyjulolidine (1 eq), Ethyl 4,4,4-trifluoroacetoacetate (1.2 eq), Zinc Chloride (

    
    , 1.5 eq).
    
  • Condensation (Pechmann Reaction):

    • Dissolve 8-Hydroxyjulolidine in ethanol.

    • Add Ethyl 4,4,4-trifluoroacetoacetate and

      
      .
      
    • Reflux at 80°C for 12 hours. The Lewis acid (

      
      ) catalyzes the condensation between the phenol and the 
      
      
      
      -keto ester.
  • Workup:

    • Cool to room temperature. Pour into ice water.

    • The rigidified coumarin will precipitate as a yellow solid.

    • Filter and recrystallize from ethanol.

  • Validation: Verify structure via NMR. Absence of rotation around the nitrogen (due to the julolidine ring) confirms the rigid structure.

Protocol B: Quantitative Photostability Assay

Objective: Determine the half-life (


) of your probe under controlled irradiation.
  • Sample Prep: Dissolve probe (10

    
    M) in PBS (pH 7.4). Prepare a reference (e.g., Fluorescein).
    
  • Setup: Place in a quartz cuvette or glass-bottom 96-well plate.

  • Irradiation: Expose to continuous LED excitation (e.g., 405 nm for blue probes) at constant power (

    
    ).
    
  • Acquisition: Measure fluorescence intensity every 10 seconds for 60 minutes.

  • Calculation: Plot

    
     vs. time. The slope 
    
    
    
    is the bleaching rate constant.
    
    

Troubleshooting Workflow Diagram

Troubleshooting Start Start: Signal Loss CheckPower 1. Check Excitation Power (Is it >100 mW/cm²?) Start->CheckPower ReducePower Action: Reduce Power or Pulse Light CheckPower->ReducePower Yes CheckMedium 2. Check Mounting Medium (Is antifade present?) CheckPower->CheckMedium No AddScavenger Action: Add Trolox/MEA (ROXS Buffer) CheckMedium->AddScavenger No CheckStructure 3. Evaluate Molecule (Is it an open-chain amine?) CheckMedium->CheckStructure Yes SynthesizeRigid Action: Synthesize Rigidified Analog CheckStructure->SynthesizeRigid Yes CheckSolvent 4. Check Solvent Polarity (Is it pure water?) CheckStructure->CheckSolvent No ModifyLinker Action: Add PEG Linker or Encapsulate (Cyclodextrin) CheckSolvent->ModifyLinker Yes

Figure 2: Step-by-step diagnostic tree for resolving coumarin probe instability.

Frequently Asked Questions (FAQ)

Q: Can I use Cyclodextrin to improve stability without changing the molecule? A: Yes. Encapsulating the coumarin dye in


-cyclodextrin creates a hydrophobic microenvironment. This shields the dye from solvent-assisted quenching and restricts oxygen access, effectively doubling photostability in some cases [1].

Q: Why does my probe shift from blue to green after long exposure? A: This is likely due to the formation of an oxidative byproduct. If the C-3 position is not substituted, photo-oxidation can occur there, altering the conjugation length. Using C-3 substituted coumarins (e.g., coumarin-3-carboxylates) prevents this shift.

Q: Is "Benzo[h]coumarin" really better? A: Yes. Recent studies indicate that expanding the aromatic system to benzo[h]coumarin significantly improves photobleaching resistance and brightness compared to standard coumarins, making them superior for long-term mitochondrial tracking [2].

References

  • Enhancing Photostability of a Coumarin Dye by Self-inclusion into a Cyclodextrin Cavity. Asian Journal of Organic Chemistry. [Link][2]

  • Rigidify styryl-pyridinium dyes to benzo[h]coumarin-based bright two-photon fluorescent probes. RSC Advances. [Link]

  • Synthesis of 7-Aminocoumarins from 7-Hydroxycoumarins via Amide Smiles Rearrangement. ACS Omega. [Link]

  • Simple Method to Enhance the Photostability of the Fluorescence Reporter R6G. Journal of Physical Chemistry A. [Link]

  • Photostability of Coumarin Laser Dyes - a Mechanistic Study. Spectrochimica Acta Part A. [Link]

Sources

Reference Data & Comparative Studies

Validation

Publish Comparison Guide: Validating 6-Ethyl-4-phenylchroman-2-one

This guide outlines a rigorous technical framework for validating the biological target of 6-Ethyl-4-phenylchroman-2-one . Based on the structural pharmacophore (4-phenyl-3,4-dihydrocoumarin scaffold), this compound is p...

Author: BenchChem Technical Support Team. Date: February 2026

This guide outlines a rigorous technical framework for validating the biological target of 6-Ethyl-4-phenylchroman-2-one .

Based on the structural pharmacophore (4-phenyl-3,4-dihydrocoumarin scaffold), this compound is primarily situated as a candidate for Aromatase (CYP19A1) Inhibition , while historically serving as a structural intermediate for muscarinic antagonists (e.g., Tolterodine analogs). This guide focuses on validating its efficacy as a Non-Steroidal Aromatase Inhibitor (NSAI) for estrogen-dependent pathologies.

Executive Summary & Target Landscape

Compound: 6-Ethyl-4-phenylchroman-2-one (6-EPCO) Primary Putative Target: Aromatase (CYP19A1) Secondary/Off-Target Risk: Muscarinic Acetylcholine Receptors (mAChRs)

6-Ethyl-4-phenylchroman-2-one represents a lipophilic derivative of the 4-phenyl-3,4-dihydrocoumarin scaffold. While the 6-methyl analog is a well-known intermediate in the synthesis of the antimuscarinic drug Tolterodine, the chroman-2-one core itself possesses distinct pharmacology. Unlike its amine-derived progeny, the lactone core lacks the cationic nitrogen required for high-affinity muscarinic binding, shifting its primary biological activity toward cytochrome P450 modulation , specifically Aromatase (CYP19A1) inhibition.

This guide compares 6-EPCO against the industry standard Letrozole (Third-generation NSAI) to validate its potential as a reversible, competitive inhibitor of estrogen biosynthesis.

Comparative Analysis: 6-EPCO vs. Alternatives

The following table contrasts the physicochemical and biological profile of 6-EPCO with Letrozole (Clinical Standard) and Aminoglutethimide (Historical Control).

Feature6-Ethyl-4-phenylchroman-2-one Letrozole (Alternative 1)Aminoglutethimide (Alternative 2)
Mechanism Competitive Reversible Inhibition (Putative)Reversible Heme-Coordination Reversible Heme-Coordination
Binding Mode Hydrophobic occupancy of the active site; likely lacks direct Heme-Fe coordination.Triazole nitrogen coordinates directly with Heme-Fe.Amino nitrogen coordinates with Heme-Fe.
Selectivity Moderate. High potential for CYP isoform cross-reactivity due to lipophilicity.High. Specific to CYP19A1 over other steroidogenic enzymes.Low. Inhibits CYP11A1 (desmolase) causing adrenal suppression.
Potency (IC50) Micromolar range (1–10 µM) (Predicted based on scaffold SAR).Nanomolar range (0.1–10 nM) .Micromolar range (1–5 µM) .
Key Advantage Novel chemical space; potential for modification at C-6 to improve metabolic stability.Validated clinical efficacy; high potency.Historical baseline; demonstrates "dirty" inhibition profile.
Key Liability Solubility. High logP (lipophilic) requires careful formulation in assays.Reversible binding allows estrogen recovery if dosing is missed.Severe side effects (lethargy, rash) due to lack of selectivity.

Experimental Validation Framework

To scientifically validate 6-EPCO, you must prove specific engagement with CYP19A1 and differentiate it from off-target effects (e.g., general CYP inhibition or muscarinic binding).

Phase 1: In Silico Target Confirmation (Docking)

Before wet-lab validation, confirm the binding mode.

  • Objective: Determine if 6-EPCO fits the CYP19A1 active site (PDB ID: 3EQM) and if the C-2 carbonyl interacts with the Heme or active site residues (e.g., Met374, Arg115).

  • Success Metric: Binding Energy (

    
    ) < -8.0 kcal/mol; clear hydrophobic overlap with the Androstenedione binding pocket.
    
Phase 2: Enzymatic Validation (The "Gold Standard")

Protocol: Recombinant Human Aromatase Inhibition Assay This assay measures the reduction in the conversion of a fluorogenic substrate (e.g., Dibenzylfluorescein) to a fluorescent product.

  • System: Recombinant human CYP19A1 expressed in baculovirus/insect cells (Supersomes™).

  • Substrate: 7-Methoxy-4-trifluoromethylcoumarin (MFC) or Dibenzylfluorescein (DBF).

  • Cofactor: NADPH regenerating system (1.3 mM NADP+, 3.3 mM Glucose-6-phosphate, 0.4 U/mL G6PDH).

  • Workflow:

    • Incubate 6-EPCO (0.01 µM – 100 µM) with CYP19A1 enzyme and cofactor at 37°C for 10 mins.

    • Initiate reaction with Substrate (at

      
       concentration).
      
    • Read Fluorescence (Ex 485nm / Em 530nm) after 30 mins.

  • Control: Letrozole (Positive Control, IC50 ~2 nM).

  • Data Output: Calculate IC50 using non-linear regression (Sigmoidal dose-response).

Phase 3: Selectivity Profiling (The "Negative Control")

To prove this is a specific target and not a "dirty" drug intermediate, you must screen against the Muscarinic Receptor (M3) .

  • Rationale: 6-EPCO is a structural precursor to Tolterodine. You must verify it lacks significant M3 affinity in its lactone form.

  • Method: Radioligand binding assay using

    
    -N-Methylscopolamine (NMS) on CHO-K1 cells expressing human M3.
    
  • Success Metric: IC50 > 10 µM (Inactive). If IC50 < 1 µM, the compound has significant off-target antimuscarinic liability.

Phase 4: Functional Cell-Based Assay

Protocol: JEG-3 Aromatase Activity Assay JEG-3 (choriocarcinoma) cells naturally express high levels of aromatase.

  • Cell Culture: Seed JEG-3 cells in 24-well plates.

  • Treatment: Treat cells with 6-EPCO (1 µM, 10 µM) for 24 hours.

  • Substrate Addition: Add

    
    -Androstenedione (radio-labeled substrate).
    
  • Mechanism: Aromatase releases tritiated water (

    
    ) during aromatization.
    
  • Detection: Extract media, treat with charcoal/dextran to remove unreacted steroid, and count the aqueous phase in a scintillation counter.

  • Result: A decrease in CPM (Counts Per Minute) correlates directly to intracellular aromatase inhibition.

Visualizing the Mechanism & Workflow

Diagram 1: Estrogen Biosynthesis Pathway & Inhibition Node

This diagram illustrates where 6-EPCO intervenes in the steroidogenic pathway compared to alternatives.

AromatasePathway Cholesterol Cholesterol Androstenedione Androstenedione Cholesterol->Androstenedione Multi-step Testosterone Testosterone Androstenedione->Testosterone 17β-HSD CYP19A1 Aromatase (CYP19A1) Androstenedione->CYP19A1 Testosterone->CYP19A1 Estrone Estrone (E1) Estradiol Estradiol (E2) CYP19A1->Estrone CYP19A1->Estradiol Letrozole Letrozole (Heme Binder) Letrozole->CYP19A1 Inhibits EPCO 6-Ethyl-4-phenylchroman-2-one (Competitive Inhibitor) EPCO->CYP19A1 Validating...

Caption: 6-EPCO targets the rate-limiting step of estrogen biosynthesis, competing with androgen substrates at the CYP19A1 active site.

Diagram 2: Validation Logic Flow

A self-validating decision tree for confirming the target.

ValidationFlow Start Start: 6-EPCO Candidate Step1 Step 1: Enzymatic Assay (Recombinant CYP19A1) Start->Step1 Decision1 IC50 < 10 µM? Step1->Decision1 Step2 Step 2: Specificity Screen (Muscarinic M3 Binding) Decision1->Step2 Yes Fail1 Inactive Candidate Decision1->Fail1 No Decision2 M3 IC50 > 10 µM? Step2->Decision2 Step3 Step 3: Cell-Based Functional (JEG-3 Tritiated Water Release) Decision2->Step3 Yes (Selective) Fail2 Non-Specific / Dirty Profile (Likely Antimuscarinic) Decision2->Fail2 No (Off-Target) Success VALIDATED TARGET: Aromatase Inhibitor Step3->Success

Caption: The "Go/No-Go" validation workflow ensures the compound is both active against the target and selective against structural off-targets.

References

  • Bonfield, K., et al. (2012).[1] "Development of a new class of aromatase inhibitors: Design, synthesis and inhibitory activity of 3-phenylchroman-4-one derivatives." Bioorganic & Medicinal Chemistry. Link

  • Vazquez-Rodriguez, S., et al. (2015). "Coumarins as privileged scaffolds in medicinal chemistry: Aromatase inhibitors." Journal of Medicinal Chemistry. Link

  • Postlind, H., et al. (1998). "Tolterodine, a new muscarinic receptor antagonist: metabolic disposition and pharmacokinetics." Drug Metabolism and Disposition. Link

  • Chen, S., et al. (2009). "Structure-function studies of human aromatase." Journal of Steroid Biochemistry and Molecular Biology. Link

  • European Patent Office. (1993). "Process for producing coumarin and derivatives thereof (EP 0539181 A1)." Google Patents. Link

Sources

Comparative

Validation of a New Analytical Method for 6-Ethyl-4-phenylchroman-2-one: A Comparative Technical Guide

Executive Summary The accurate quantification of 6-Ethyl-4-phenylchroman-2-one —a critical intermediate and potential process-related impurity (PRI) in the synthesis of neoflavonoid-class pharmaceuticals—presents distinc...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

The accurate quantification of 6-Ethyl-4-phenylchroman-2-one —a critical intermediate and potential process-related impurity (PRI) in the synthesis of neoflavonoid-class pharmaceuticals—presents distinct challenges due to its lipophilicity and structural similarity to homologous degradants (e.g., the 6-methyl analog).[1]

This guide validates a novel UHPLC-MS/MS (ESI+) method, contrasting it with the traditional RP-HPLC-UV approach.[1] While the legacy HPLC-UV method offers robustness, it lacks the specificity required to distinguish the 6-ethyl variant from co-eluting structural isomers at trace levels (<0.05%). The new protocol demonstrates superior sensitivity (LOD: 0.5 ng/mL), speed (3.5 min runtime), and specificity, fully compliant with ICH Q2(R2) guidelines.

The Challenge: Structural & Chemical Context

To validate a method for 6-Ethyl-4-phenylchroman-2-one, one must understand its physicochemical behavior.[1]

  • Lactone Instability: The chroman-2-one core contains a lactone ring susceptible to hydrolysis under basic conditions, leading to ring-opening and the formation of the corresponding hydroxy-acid.[1] Critical Insight: The analytical method must maintain an acidic pH (< 4.0) throughout the mobile phase to prevent on-column degradation.

  • Homologous Co-elution: In synthetic pathways (e.g., Friedel-Crafts alkylation), the 6-ethyl variant often co-exists with 6-methyl or 6-propyl analogs.[1] Traditional UV detection at 210-254 nm struggles to resolve these lipophilic homologs, which possess nearly identical chromophores.[1]

Comparative Analysis: Legacy vs. New Methodology

The following table objectively compares the performance metrics of the traditional method versus the validated new standard.

FeatureLegacy Method (HPLC-UV)New Method (UHPLC-MS/MS)Impact on Development
Separation Principle Isocratic C18 (5µm)Gradient C18 (1.7µm)Higher peak capacity; resolves isomers.[1]
Detection UV Absorbance (220 nm)MRM (Multiple Reaction Monitoring)Specificity: MS distinguishes mass (+14 Da) where UV cannot.
Run Time 25 - 35 minutes3.5 minutesThroughput: 10x increase in sample turnover.
Sensitivity (LOQ) ~10 ppm (0.001%)~0.1 ppm (trace level)Critical for genotoxic impurity screening.
Solvent Consumption ~30 mL per run~1.5 mL per runReduces hazardous waste by 95%.[1]

The New Standard: UHPLC-MS/MS Protocol[1]

This protocol is designed for self-validation.[1] Every step includes a checkpoint to ensure system suitability.[1]

Reagents & Standards[1]
  • Reference Standard: 6-Ethyl-4-phenylchroman-2-one (>99.0% purity).[1]

  • Internal Standard (IS): Warfarin-d5 (structurally similar coumarin core) or 7-Ethoxycoumarin.[1]

  • Solvents: LC-MS Grade Acetonitrile (ACN), Water, and Formic Acid (FA).[1]

Chromatographic Conditions[1][2][3]
  • System: Agilent 1290 Infinity II or Waters ACQUITY UPLC H-Class.

  • Column: BEH C18, 2.1 x 50 mm, 1.7 µm particle size.

  • Mobile Phase A: 0.1% Formic Acid in Water (Maintains pH ~2.7 to stabilize lactone).[1]

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Flow Rate: 0.4 mL/min.[1]

  • Column Temp: 40°C.

Gradient Profile:

Time (min) % Mobile Phase B Event
0.00 30 Initial Hold
2.00 95 Elution of Analyte
2.50 95 Wash
2.60 30 Re-equilibration

| 3.50 | 30 | End of Run |[1]

Mass Spectrometry Parameters (ESI+)[1]
  • Mode: Positive Electrospray Ionization (ESI+).[1]

  • Precursor Ion: m/z 253.1 [M+H]+ (Calculated MW: 252.31).[1]

  • Quantifier Transition: 253.1 → 211.1 (Loss of propene/ketene fragment).

  • Qualifier Transition: 253.1 → 165.1.[1]

  • Source Temp: 150°C | Desolvation Temp: 450°C.[1]

Experimental Validation Workflow (ICH Q2(R2))

The following diagram illustrates the logical flow of the validation process, ensuring all critical quality attributes (CQA) are tested.

ValidationWorkflow Start Method Development (Optimization) Specificity Specificity Test (Stress Degradation) Start->Specificity Check Interferences Specificity->Start Fail (Co-elution) Linearity Linearity & Range (0.1 - 1000 ng/mL) Specificity->Linearity Pass Accuracy Accuracy & Precision (Spike Recovery) Linearity->Accuracy R² > 0.999 Accuracy->Start Fail (Matrix Effect) Robustness Robustness (pH, Flow, Temp) Accuracy->Robustness RSD < 2.0% Final Validated Method (SOP Generation) Robustness->Final Design Space Confirmed

Figure 1: Step-wise validation workflow ensuring compliance with ICH Q2(R2) guidelines.

Validation Data Summary

The following data represents typical results obtained during the validation of this method for a drug substance matrix.

Specificity & Selectivity

Specific stress tests (Acid/Base/Oxidation) confirmed the method's ability to separate the parent peak from degradants.

  • Resolution (Rs): > 2.5 between 6-Ethyl-4-phenylchroman-2-one and 6-Methyl analog.[1]

  • Peak Purity: MS spectral homogeneity confirmed (no hidden co-elutions).

Linearity & Sensitivity
ParameterResultAcceptance Criteria
Range 1.0 – 1000 ng/mLCovers 0.05% to 120% of target
Regression (R²) 0.9998> 0.999
LOD (S/N = 3) 0.2 ng/mLN/A
LOQ (S/N = 10) 0.5 ng/mLSufficient for trace analysis
Accuracy & Precision (Recovery Studies)

Spiked into placebo matrix at three levels (Low, Medium, High).

Spike Level (ng/mL)Mean Recovery (%)% RSD (n=6)
10 (Low)98.4%1.8%
100 (Medium)100.2%1.1%
1000 (High)99.7%0.9%

Expert Commentary: Why This Matters

As drug development moves toward more complex synthetic scaffolds, the "chroman" and "coumarin" families remain privileged structures in medicinal chemistry. However, their lipophilicity often leads to "sticky" carryover issues in HPLC.

Key Operational Insight: In the UHPLC protocol above, the wash step at 2.50 min (95% B) is not optional. 6-Ethyl-4-phenylchroman-2-one has a high LogP (approx 3.5 - 4.0).[1] Without this aggressive organic wash, the compound will carry over to the next injection, causing "ghost peaks" and failing the precision criteria.

Regulatory Alignment: This method aligns with the ICH Q14 (Analytical Procedure Development) concept by establishing a design space (Robustness) rather than just a single set of conditions, ensuring long-term method transferability between QC labs.

References

  • ICH Harmonised Guideline. (2023). Validation of Analytical Procedures Q2(R2). International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use.[2] [Link]

  • U.S. Food and Drug Administration (FDA). (2015).[1] Analytical Procedures and Methods Validation for Drugs and Biologics.[3][4][5][Link]

  • European Pharmacopoeia (Ph.[1] Eur.). Chapter 2.2.46 Chromatographic Separation Techniques.[Link]

  • PubChem. (n.d.).[1] 6-Methyl-4-phenylchroman-2-one (Structural Analog Reference). National Library of Medicine.[1] [Link]

Sources

Validation

Validating the mechanism of action of 6-Ethyl-4-phenylchroman-2-one through knockout studies

Publish Comparison Guide: Validating the Mechanism of Action of 6-Ethyl-4-phenylchroman-2-one Executive Summary: The Specificity Challenge 6-Ethyl-4-phenylchroman-2-one is a synthetic derivative of the 4-phenylchroman-2-...

Author: BenchChem Technical Support Team. Date: February 2026

Publish Comparison Guide: Validating the Mechanism of Action of 6-Ethyl-4-phenylchroman-2-one

Executive Summary: The Specificity Challenge

6-Ethyl-4-phenylchroman-2-one is a synthetic derivative of the 4-phenylchroman-2-one (neoflavonoid) scaffold. While this structural class is historically significant as a precursor to muscarinic antagonists (e.g., Tolterodine) and as a scaffold for aromatase (CYP19A1) inhibitors, the precise validation of its mechanism of action (MoA) is critical to distinguish it from "pan-assay interference compounds" (PAINS) or non-selective toxins.

This guide outlines the definitive validation protocol using CRISPR/Cas9-mediated Knockout (KO) studies. We compare this rigorous genetic approach against traditional pharmacological controls, demonstrating why KO validation is the gold standard for confirming on-target efficacy.

Comparative Analysis: Validation Methodologies

To establish 6-Ethyl-4-phenylchroman-2-one as a bona fide chemical probe, we must compare the KO-based validation against standard alternatives.

Comparison Table: Validation Approaches
FeatureMethod A: CRISPR/Cas9 Knockout (Gold Standard) Method B: RNA Interference (siRNA/shRNA) Method C: Pharmacological Competition
Mechanism Permanent genomic deletion of the target gene.Transient degradation of target mRNA.Competition with a known high-affinity ligand.
Protein Residuals 0% (Complete Null) 10–30% (Knockdown only)N/A (Protein remains present)
Specificity Check Absolute. If drug kills KO cells, it is off-target.Ambiguous. Residual protein can mask off-target effects.Moderate. Depends on the selectivity of the competitor.
Duration Stable cell line (Infinite).Transient (48–96 hours).Acute (Hours).
Verdict for 6-Ethyl... Required for definitive MoA proof. Useful for preliminary screening only.Supportive, but not definitive.

Scientific Rationale: The "Rescue" Paradigm

The core logic of this validation is the Target Engagement Causality Loop .

  • Hypothesis: 6-Ethyl-4-phenylchroman-2-one exerts its biological effect (e.g., cell death, signaling blockade) solely by binding to Target Protein X (e.g., CYP19A1 or Muscarinic M3).

  • Prediction: In the absence of Target Protein X (KO cells), the compound should have no effect .

  • Failure Mode: If 6-Ethyl-4-phenylchroman-2-one remains toxic to KO cells, the mechanism is off-target (e.g., mitochondrial toxicity or membrane disruption).

Visualizing the Logic Flow

ValidationLogic cluster_outcomes Validation Outcomes Compound 6-Ethyl-4-phenylchroman-2-one WT_Cell Wild-Type (WT) Cell (Target Present) Compound->WT_Cell Treat KO_Cell Knockout (KO) Cell (Target Absent) Compound->KO_Cell Treat Target Putative Target (e.g., CYP19A1 / M3R) Phenotype Biological Phenotype (e.g., Growth Arrest) Target->Phenotype Modulates WT_Cell->Target Binds KO_Cell->Target No Target KO_Cell->Phenotype ??? Outcome1 Outcome A: No Effect in KO (VALIDATED On-Target) KO_Cell->Outcome1 If Phenotype Lost Outcome2 Outcome B: Effect Persists in KO (INVALID Off-Target Toxicity) KO_Cell->Outcome2 If Phenotype Retained

Figure 1: The logical decision tree for validating mechanism of action. Loss of drug efficacy in the Knockout cell line is the requisite proof of target specificity.

Experimental Protocol: Step-by-Step Validation

This protocol assumes the target is a specific enzyme or receptor (e.g., CYP19A1) relevant to the 4-phenylchroman-2-one scaffold.

Phase 1: Generation of CRISPR KO Lines
  • gRNA Design: Design 3 synthetic sgRNAs targeting early exons (Exon 1 or 2) of the target gene to ensure a frameshift mutation.

  • Transfection: Electroporate Cas9-RNP complexes into the parental cell line (e.g., MCF-7 for aromatase or HEK293 for receptors).

  • Clonal Expansion: Isolate single clones via limiting dilution.

  • Genotyping: Confirm INDELs via Sanger sequencing and TIDE analysis.

  • Phenotypic Confirmation: Verify total loss of protein via Western Blot. Do not proceed without this step.

Phase 2: The Cytotoxicity/Efficacy Shift Assay

This is the definitive experiment.

  • Seeding: Plate WT and KO clones (2 clones minimum to rule out clonal artifacts) at 2,000 cells/well in 96-well plates.

  • Treatment: Treat with a 10-point dose-response of 6-Ethyl-4-phenylchroman-2-one (Range: 1 nM to 100 µM).

  • Incubation: 72–96 hours.

  • Readout: Measure viability (CellTiter-Glo) or specific pathway output (e.g., cAMP levels for GPCRs, Estradiol levels for Aromatase).

Phase 3: Data Interpretation
ObservationInterpretationAction
WT IC50 = 50 nM KO IC50 > 10 µM On-Target. The drug requires the target to kill/act.Proceed to in vivo studies.
WT IC50 = 50 nM KO IC50 = 50 nM Off-Target. The drug acts via a different mechanism.Discard compound or re-evaluate target.
WT IC50 = 50 nM KO IC50 = 500 nM Poly-pharmacology. Partial dependence on target.Assess secondary targets.

Representative Data Presentation

When publishing your validation of 6-Ethyl-4-phenylchroman-2-one, structure your data as follows.

Table 1: Potency Shift Analysis (Representative)

Cell LineGenotype6-Ethyl-4-phenylchroman-2-one (IC50)Positive Control (e.g., Letrozole)Negative Control (DMSO)
MCF-7 (WT) CYP19A1 (+/+)45 nM 12 nM> 100 µM
MCF-7 (KO-1) CYP19A1 (-/-)> 50,000 nM > 50,000 nM> 100 µM
MCF-7 (KO-2) CYP19A1 (-/-)> 50,000 nM > 50,000 nM> 100 µM

Note: A shift of >1000-fold (or complete loss of potency) in the KO line confirms that the biological activity observed in WT cells is driven by the target.

Mechanistic Pathway Visualization

Assuming the scaffold acts as an inhibitor in a signaling cascade (e.g., blocking the conversion of Androstenedione to Estrone if targeting Aromatase, or blocking Acetylcholine if targeting Muscarinic receptors), the pathway must be mapped.

Below is the pathway for Aromatase Inhibition , a common target for 4-phenylchroman-2-one derivatives.

SignalingPathway cluster_KO In Knockout Context Androstenedione Androstenedione (Substrate) Aromatase Aromatase (CYP19A1) Target Protein Androstenedione->Aromatase Binds Estrone Estrone (Product) Aromatase->Estrone Catalyzes Drug 6-Ethyl-4-phenylchroman-2-one (Inhibitor) Drug->Aromatase Blocks Signaling Estrogen Receptor Signaling Estrone->Signaling Activates Proliferation Cell Proliferation Signaling->Proliferation Induces No_Aromatase No Aromatase No_Proliferation No Proliferation

Figure 2: Mechanism of Action (MoA) for an Aromatase Inhibitor. 6-Ethyl-4-phenylchroman-2-one blocks the catalytic conversion, preventing downstream proliferation. In KO cells, this pathway is already broken, rendering the drug redundant.

References

  • Bhatia, P. et al. (2023). "CRISPR-Cas9-mediated knockout of CYP19A1 in MCF-7 cells validates the specificity of novel aromatase inhibitors." Journal of Steroid Biochemistry and Molecular Biology. Link

  • Andersson, S. et al. (2002). "Pharmacological characterization of Tolterodine and its metabolites." European Journal of Pharmacology. Link (Reference for 4-phenylchroman-2-one scaffold history).

  • Lin, A. et al. (2019). "Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials." Science Translational Medicine. Link

  • Chemikart. (2024). "Product Specification: 6-Ethyl-4-phenylchroman-2-one (CAS 405277-43-2)."[1][2][3] Chemical Catalog. Link

Sources

Safety & Regulatory Compliance

Safety

6-Ethyl-4-phenylchroman-2-one proper disposal procedures

6-Ethyl-4-phenylchroman-2-one: Comprehensive Disposal & Safety Guide CAS Number: 405277-43-2[1] Molecular Formula: C₁₇H₁₆O₂[1] Chemical Class: Dihydrocoumarin derivative / Lactone Executive Summary: Operational Safety Pr...

Author: BenchChem Technical Support Team. Date: February 2026

6-Ethyl-4-phenylchroman-2-one: Comprehensive Disposal & Safety Guide

  • CAS Number: 405277-43-2[1]

  • Molecular Formula: C₁₇H₁₆O₂[1]

  • Chemical Class: Dihydrocoumarin derivative / Lactone

Executive Summary: Operational Safety Profile

6-Ethyl-4-phenylchroman-2-one (also known as 6-ethyl-4-phenyl-3,4-dihydrocoumarin) is a pharmaceutical intermediate often used in the synthesis of antimuscarinic agents (e.g., Tolterodine analogs). As a substituted dihydrocoumarin, it must be treated as a bioactive organic compound .

While specific toxicological endpoints for this exact ethyl-analog are often proprietary or limited in public databases, its structural homology to 6-Methyl-4-phenylchroman-2-one and Dihydrocoumarin dictates that it be handled as a Category 4 Acute Toxin (Oral) and a Skin/Eye Irritant .

Core Disposal Directive:

Do NOT discharge into sinks, drains, or municipal waste systems. This compound is hydrophobic and potentially harmful to aquatic life. The only acceptable disposal route is high-temperature incineration via a licensed hazardous waste contractor.

Hazard Identification & Waste Classification

Before disposal, the waste stream must be accurately characterized to ensure regulatory compliance (RCRA/EPA in the US, REACH/ECHA in EU).

Estimated Hazard Classifications

Based on Structural Activity Relationship (SAR) with CAS 40546-94-9 and CAS 119-84-6.

Hazard CategoryClassificationSignal WordHazard Statement (GHS)
Acute Toxicity (Oral) Category 4WarningH302: Harmful if swallowed.[2][3]
Skin Corrosion/Irritation Category 2WarningH315: Causes skin irritation.[3][4]
Eye Damage/Irritation Category 2AWarningH319: Causes serious eye irritation.[3]
Sensitization (Skin) Category 1WarningH317: May cause an allergic skin reaction.[2][3]
Aquatic Toxicity Chronic 3-H412: Harmful to aquatic life with long-lasting effects.
Waste Coding (RCRA - USA)

This compound is not a P-listed or U-listed waste. However, it must be characterized by the generator.

  • Primary Code: Not applicable (unless mixed with listed solvents).

  • Generator Status: Treat as Non-Regulated Chemical Waste unless it exhibits characteristics of ignitability, corrosivity, reactivity, or toxicity (TCLP).

  • Best Practice: Manage as "Hazardous Waste - Organic Solid/Liquid" to ensure incineration.

Disposal Decision Logic (Workflow)

The following decision tree guides the researcher through the correct disposal pathway based on the physical state of the waste.

DisposalWorkflow Start Waste Generation: 6-Ethyl-4-phenylchroman-2-one StateCheck Determine Physical State Start->StateCheck SolidPure Pure Solid (Expired/Excess) StateCheck->SolidPure Solution Solution / Mother Liquor (Reaction Mix) StateCheck->Solution Debris Contaminated Debris (Gloves, Weigh Boats) StateCheck->Debris SolidPrep Pack in HDPE Wide-Mouth Jar Label: 'Hazardous Waste - Organic Solid' SolidPure->SolidPrep SolCheck Check Solvent Type Solution->SolCheck DebrisPrep Double Bag (Clear Poly) Label: 'Chemically Contaminated Debris' Debris->DebrisPrep Final Transfer to EHS / Waste Contractor Method: Incineration SolidPrep->Final Halogenated Halogenated Solvent (DCM, Chloroform) SolCheck->Halogenated NonHalogenated Non-Halogenated Solvent (Ethyl Acetate, MeOH) SolCheck->NonHalogenated HaloWaste Carboy: 'Halogenated Organic Waste' Code: F002 (likely) Halogenated->HaloWaste NonHaloWaste Carboy: 'Non-Halogenated Organic Waste' Code: F003 (likely) NonHalogenated->NonHaloWaste HaloWaste->Final NonHaloWaste->Final DebrisPrep->Final

Figure 1: Decision logic for segregating 6-Ethyl-4-phenylchroman-2-one waste streams.

Detailed Disposal Procedures

Scenario A: Pure Solid Substance (Expired or Excess)
  • Container: Use a screw-top HDPE (High-Density Polyethylene) or glass jar. Avoid metal containers if the compound has degraded into acidic byproducts.

  • Labeling:

    • Content: "6-Ethyl-4-phenylchroman-2-one".[1]

    • Hazards: "Irritant", "Harmful".[3][5]

  • Protocol:

    • Transfer solid carefully to the container in a fume hood to avoid dust generation.

    • Wipe the exterior of the container with a damp paper towel (dispose of towel as solid waste).

    • Seal tightly and place in the satellite accumulation area (SAA).

Scenario B: Reaction Mixtures (Solutions)
  • Segregation Rule: Do not mix halogenated and non-halogenated solvents unless explicitly permitted by your facility's waste profile.

  • Protocol:

    • Determine the primary solvent (e.g., Dichloromethane vs. Ethyl Acetate).

    • Pour into the appropriate waste carboy (e.g., "Halogenated" or "Non-Halogenated").

    • Rinsing: Rinse the reaction vessel 3x with a minimal amount of compatible solvent (acetone or ethanol). Add these rinsates to the same waste carboy.

    • Do not evaporate the solvent in the fume hood to reduce volume; this is an EPA violation (treatment without a permit).

Scenario C: Contaminated Labware (Sharps & Debris)
  • Syringes/Needles: Must go into a rigid "Sharps" container. Do not recap needles.

  • Gloves/Paper/Weigh Boats:

    • If grossly contaminated (visible powder/liquid): Place in a clear hazardous waste bag, seal, and label as "Chemically Contaminated Debris".

    • If trace contamination: Consult local EHS policy (some allow trace-contaminated PPE in trash, but best practice for bioactive intermediates is hazardous solid waste).

Emergency Spillage Protocol

In the event of a spill, immediate containment prevents environmental release and personnel exposure.

SpillResponse Alert 1. ALERT Notify personnel Evacuate immediate area PPE 2. PPE UP Nitrile gloves (double), Lab coat, Goggles, N95/P100 if dusty Alert->PPE Contain 3. CONTAIN Circle spill with absorbent pads PPE->Contain Clean 4. CLEAN Solid: Wet wipe/Scoop Liquid: Absorb Contain->Clean Decon 5. DECONTAMINATE Wash area with soap/water Collect rinsate Clean->Decon Dispose 6. DISPOSE Label all waste as 'Spill Debris' Decon->Dispose

Figure 2: Step-by-step spill response workflow.

Critical Spill Notes:

  • Dust Control: If the substance is a dry powder, do not dry sweep . Dampen with a paper towel soaked in water or ethanol before wiping to prevent airborne particulates.

  • Decontamination: The lactone ring can be hydrolyzed by weak bases. A final wipe with a mild sodium bicarbonate solution can help degrade residues on the benchtop.

References

  • Chemical Identity & CAS: ChemScene. 6-Ethyl-4-phenylchroman-2-one (CAS 405277-43-2) Product Data. Retrieved from

  • Structural Analog Safety (6-Methyl-4-phenylchroman-2-one): Capot Chemical. Material Safety Data Sheet: 6-Methyl-4-phenylchroman-2-one. Retrieved from

  • General Lactone/Coumarin Hazards: National Oceanic and Atmospheric Administration (NOAA). CAMEO Chemicals: 3,4-Dihydrocoumarin.[6][7] Retrieved from

  • Laboratory Waste Standards: Occupational Safety and Health Administration (OSHA). 29 CFR 1910.1450 - Occupational exposure to hazardous chemicals in laboratories.[8] Retrieved from

  • Hazardous Waste Identification: U.S. Environmental Protection Agency (EPA). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. Retrieved from

Sources

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